Pyrazolam-d7

Core Science & Biosynthesis

What is Pyrazolam-d7 and its chemical structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazolam-d7 is the deuterated analog of pyrazolam (B6416683), a benzodiazepine (B76468) derivative.[1][2] In the realm of analytical and forensic chemistry, isotopically labeled compounds like Pyrazolam-d7 are indispensable tools. This document provides a comprehensive technical overview of Pyrazolam-d7, including its chemical properties, and its application in the quantitative analysis of pyrazolam.

Core Compound: Pyrazolam

Pyrazolam is a benzodiazepine derivative developed in the 1970s.[3] It exhibits anxiolytic properties by acting as a positive allosteric modulator of the GABA-A receptor, with a noted selectivity for the α2 and α3 subtypes.[4] Unlike many other benzodiazepines, pyrazolam is characterized by its limited metabolism; it is primarily excreted unchanged in urine.[3] This property, along with its approximately 17-hour elimination half-life, makes its detection and quantification in biological samples a key focus in clinical and forensic toxicology.[5]

Pyrazolam-d7: The Internal Standard

Chemical Identity and Structure

Pyrazolam-d7 is a stable, isotopically labeled form of pyrazolam where seven hydrogen atoms have been replaced by deuterium (B1214612). This modification results in a molecule that is chemically identical to pyrazolam but has a higher molecular weight. This mass difference is the cornerstone of its utility in mass spectrometry-based analytical techniques.

Chemical Structure:

• Formal Name: 8-bromo-1-(methyl-d3)-6-(pyridin-2-yl-d4)-4H-[1][2][3]triazolo[4,3-a][1][3]benzodiazepine

• Molecular Formula: C₁₆H₅D₇BrN₅

The chemical structure of Pyrazolam is as follows: (Image of the chemical structure of Pyrazolam should be displayed here)

Quantitative Data Summary

The following table summarizes the key quantitative data for Pyrazolam and Pyrazolam-d7.

Property	Value	Reference
Pyrazolam
Molecular Formula	C₁₆H₁₂BrN₅	[3]
Molar Mass	354.211 g/mol	[3]
Elimination Half-Life	~17 hours	[5]
Blood-to-Plasma Ratio	1.18	[6]
Metabolism	Excreted largely unchanged	[3]
Pyrazolam-d7
Molecular Formula	C₁₆H₅D₇BrN₅
Purity	Typically >98% for deuterated forms

Experimental Protocols

Quantitative Analysis of Pyrazolam using Pyrazolam-d7 by LC-MS/MS

The following is a representative protocol for the quantification of pyrazolam in a biological matrix (e.g., blood, urine) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Pyrazolam-d7 as an internal standard.

1. Sample Preparation

• Objective: To extract pyrazolam and the internal standard from the biological matrix and remove potential interferences.

• Procedure:

  • To 100 µL of the biological sample (e.g., plasma, urine), add a known concentration of Pyrazolam-d7 solution (internal standard).

  • Perform protein precipitation by adding a solvent such as acetonitrile (B52724).

  • Vortex the mixture to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

  • The supernatant can be further cleaned up using solid-phase extraction (SPE) if necessary to remove matrix components that could interfere with the analysis.

  • Evaporate the solvent from the final extract under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate pyrazolam from other components and detect and quantify it using mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used for the separation of benzodiazepines.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with a small amount of formic acid) and an organic phase (e.g., acetonitrile or methanol (B129727) with formic acid). The gradient is optimized to achieve good separation of pyrazolam.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for benzodiazepines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both pyrazolam and Pyrazolam-d7.

    • For Pyrazolam: A specific precursor ion (the protonated molecule [M+H]⁺) is selected and fragmented, and a characteristic product ion is monitored.

    • For Pyrazolam-d7: The same principle applies, but the precursor and product ions will have a higher mass-to-charge ratio due to the deuterium atoms.

  • Data Analysis: The peak area of the pyrazolam MRM transition is normalized to the peak area of the Pyrazolam-d7 internal standard MRM transition. This ratio is then used to determine the concentration of pyrazolam in the original sample by comparing it to a calibration curve prepared with known concentrations of pyrazolam and a constant concentration of the internal standard.

Mandatory Visualizations

Caption: Workflow for the quantitative analysis of pyrazolam using Pyrazolam-d7.

Caption: Simplified signaling pathway of Pyrazolam's action on the GABA-A receptor.

References

• 1. Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. Pyrazolam - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The blood-to-plasma ratio and predicted GABAA-binding affinity of designer benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Synthesis and Isotopic Labeling of Pyrazolam-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling process for Pyrazolam-d7, a deuterated analog of the benzodiazepine (B76468) derivative, pyrazolam (B6416683). This document outlines a plausible synthetic route based on established chemical principles, incorporating the synthesis of deuterated precursors and their subsequent assembly into the final isotopically labeled molecule. Detailed experimental protocols, quantitative data, and a visual representation of the workflow are presented to assist researchers in the fields of drug metabolism, pharmacokinetics, and analytical chemistry.

Core Principles of Isotopic Labeling

Isotopic labeling with deuterium (B1214612) (²H or D), a stable isotope of hydrogen, is a powerful technique used to trace the metabolic fate of drug molecules and to create internal standards for quantitative analysis by mass spectrometry. The increased mass of deuterium allows for the differentiation of the labeled compound from its unlabeled counterpart without significantly altering its chemical properties. In the case of Pyrazolam-d7, deuterium atoms are strategically incorporated into the methyl group and the pyridinyl moiety.

Synthesis of Pyrazolam-d7

The synthesis of Pyrazolam-d7 can be conceptually divided into two main stages: the preparation of deuterated precursors and the subsequent multi-step synthesis of the final labeled compound.

Stage 1: Synthesis of Deuterated Precursors

The synthesis of Pyrazolam-d7 necessitates the preparation of two key deuterated starting materials: methyl-d3-amine (B1598088) and a deuterated 2-aminopyridine (B139424) derivative.

1. Synthesis of Methyl-d3-amine Hydrochloride

A common and high-yielding method for the preparation of methyl-d3-amine hydrochloride involves the use of a deuterated methylating agent.

• Experimental Protocol:

  • N-Trideuteromethylation of a protected amine: A suitable protected amine, such as N-Boc-benzylamine, is reacted with a trideuteromethylating agent (e.g., trideuteromethyl tosylate, CD₃OTs) in the presence of a strong base like sodium hydride (NaH) in an aprotic solvent (e.g., tetrahydrofuran, THF). The reaction is typically carried out at 0 °C to room temperature.

  • Deprotection: The protecting group (e.g., Boc group) is removed under acidic conditions (e.g., using hydrochloric acid in an appropriate solvent).

  • Final Product Formation: The resulting N-benzyl-methyl-d3-amine is then debenzylated via catalytic hydrogenation (e.g., using palladium on carbon, Pd/C, under a hydrogen atmosphere) to yield methyl-d3-amine, which is isolated as its hydrochloride salt.

2. Synthesis of Pyridine-d4

Various methods exist for the deuteration of pyridine (B92270). One common approach is through H/D exchange reactions catalyzed by a metal.

• Experimental Protocol:

  • H/D Exchange: Pyridine is heated in the presence of a deuterium source, typically deuterium oxide (D₂O), and a catalyst such as palladium on carbon (Pd/C) or a rhodium complex. The reaction is usually performed in a sealed vessel at elevated temperatures to facilitate the exchange of hydrogen atoms on the pyridine ring with deuterium.

  • Purification: After the reaction, the deuterated pyridine is isolated and purified by distillation. The isotopic purity can be determined by mass spectrometry or NMR spectroscopy.

Stage 2: Multi-step Synthesis of Pyrazolam-d7

The synthesis of the pyrazolam ring system generally starts from a benzodiazepine precursor, in this case, a deuterated analog of bromazepam. The following is a plausible reaction sequence based on the known synthesis of pyrazolam.

1. Condensation with Methyl-d3-amine:

• Reaction: A deuterated bromazepam derivative (bromazepam-d4) is condensed with methyl-d3-amine. This reaction can be facilitated by a Lewis acid such as titanium tetrachloride (TiCl₄) to form a deuterated amidine intermediate.

• Experimental Protocol:

  • Bromazepam-d4 is dissolved in an anhydrous, inert solvent like toluene.

  • The solution is cooled, and titanium tetrachloride is added, followed by the addition of methyl-d3-amine.

  • The reaction mixture is stirred at room temperature until the reaction is complete, as monitored by an appropriate technique like thin-layer chromatography (TLC).

  • The reaction is quenched, and the product is extracted and purified.

2. Nitrosylation:

• Reaction: The amidine intermediate is treated with nitrous acid (generated in situ from sodium nitrite (B80452) and an acid) to form a nitrosylated product.

• Experimental Protocol:

  • The deuterated amidine is dissolved in an acidic medium.

  • The solution is cooled, and an aqueous solution of sodium nitrite is added slowly.

  • The reaction is stirred at a low temperature to yield the nitrosylated intermediate.

3. Reaction with Hydrazine:

• Reaction: The nitrosylated intermediate is then reacted with hydrazine.

• Experimental Protocol:

  • Hydrazine is added to the solution containing the nitrosylated intermediate.

  • The reaction is allowed to proceed to form a new intermediate.

4. Triazole Ring Formation:

• Reaction: The final step involves the formation of the triazole ring by reacting the intermediate from the previous step with triethyl orthoacetate.

• Experimental Protocol:

  • Triethyl orthoacetate is added to the reaction mixture.

  • The mixture is heated to reflux to drive the cyclization and formation of the triazole ring, yielding Pyrazolam-d7.

  • The final product is then isolated and purified using techniques such as recrystallization or column chromatography.

Data Presentation

The following tables summarize the key quantitative data related to the synthesis of Pyrazolam-d7 and its precursors.

Table 1: Synthesis of Deuterated Precursors - Representative Data

Precursor	Synthesis Method	Typical Yield (%)	Isotopic Purity (%)
Methyl-d3-amine HCl	N-trideuteromethylation and deprotection	>95	>98
Pyridine-d4	Catalytic H/D Exchange	60-80	>95

Note: Yields and isotopic purity can vary depending on the specific reaction conditions and purification methods employed.

Table 2: Properties of Pyrazolam-d7

Property	Value	Reference
Chemical Formula	C₁₆H₅D₇BrN₅	Cayman Chemical
Molecular Weight	361.2 g/mol	Cayman Chemical
Isotopic Purity	≥99% deuterated forms (d₁-d₇)	Cayman Chemical

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Pyrazolam-d7.

An In-depth Technical Guide to the Physical and Chemical Properties of Pyrazolam-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazolam-d7 is the deuterated analog of Pyrazolam, a benzodiazepine (B76468) derivative.[1] Like its parent compound, Pyrazolam-d7 is of significant interest to the scientific community, particularly in the fields of pharmacology, toxicology, and analytical chemistry. Its primary application is as an internal standard for the quantification of Pyrazolam in biological matrices using sensitive analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS/MS).[1][2] This guide provides a comprehensive overview of the physical and chemical properties of Pyrazolam-d7, its mechanism of action, and detailed experimental protocols for its analysis.

Physical and Chemical Properties

Pyrazolam-d7 is a stable, isotopically labeled compound where seven hydrogen atoms have been replaced by deuterium. This substitution results in a higher molecular weight compared to Pyrazolam, which is crucial for its use as an internal standard in mass spectrometry-based assays.

Table 1: Physical and Chemical Properties of Pyrazolam-d7

Property	Value	Reference
Formal Name	8-bromo-1-methyl-d3-6-(2-pyridinyl-d4)-4H-[1][2][3]triazolo[4,3-a][1][2]benzodiazepine	[1]
Molecular Formula	C₁₆H₅D₇BrN₅	[1]
Formula Weight	361.2 g/mol	[1]
Purity	≥99% deuterated forms (d₁-d₇)	[1]
Formulation	A 1 mg/ml solution in acetonitrile	[1]
Solubility (Acetonitrile)	1 mg/ml	[1]
Storage Temperature	-20°C	[1]
Stability	≥ 1 year	[1]

Table 2: Physical and Chemical Properties of Pyrazolam (Non-deuterated)

Property	Value	Reference
CAS Number	39243-02-2	[4]
Molecular Formula	C₁₆H₁₂BrN₅	[4]
Formula Weight	354.2 g/mol	[4]
Melting Point	253-255 °C	[5][6]
Boiling Point (Predicted)	544.4 ± 60.0 °C	[5][6]
Solubility	DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 10 mg/ml, Methanol: 1 mg/ml, DMF:PBS (pH 7.2) (1:1): 0.5 mg/ml	[4][6]

Mechanism of Action: GABA-A Receptor Modulation

Pyrazolam, and by extension Pyrazolam-d7, exerts its effects by acting as a positive allosteric modulator of the γ-aminobutyric acid (GABA) type A (GABA-A) receptor.[7][8] GABA is the primary inhibitory neurotransmitter in the central nervous system.[8] Benzodiazepines bind to a specific site on the GABA-A receptor, distinct from the GABA binding site, and enhance the effect of GABA.[8] This leads to an increased influx of chloride ions into the neuron, resulting in hyperpolarization and a decrease in neuronal excitability.[8] This mechanism is responsible for the anxiolytic, sedative, and muscle relaxant properties of benzodiazepines.[7] Pyrazolam has been shown to be selective for the α2 and α3 subtypes of the GABA-A receptor.[7]

Caption: Signaling pathway of Pyrazolam at the GABA-A receptor.

Experimental Protocols

The primary application of Pyrazolam-d7 is as an internal standard for the quantification of Pyrazolam in biological samples. Below is a detailed methodology for the analysis of Pyrazolam using LC-MS/MS with Pyrazolam-d7 as an internal standard.

Quantification of Pyrazolam in Human Serum/Urine by LC-MS/MS

This protocol is adapted from methodologies described for the analysis of benzodiazepines in biological fluids.[9][10]

1. Sample Preparation

• To 1 mL of serum or urine sample, add a known concentration of Pyrazolam-d7 internal standard solution.

• Perform a liquid-liquid extraction by adding 5 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a mixture of n-hexane and ethyl acetate).

• Vortex the mixture for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient program to achieve separation of Pyrazolam from other matrix components. For example, start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Pyrazolam: Monitor the transition of the precursor ion (m/z) to a specific product ion (m/z).

    • Pyrazolam-d7: Monitor the transition of the deuterated precursor ion (m/z) to its corresponding product ion (m/z).

  • Optimize instrumental parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity.

3. Data Analysis

• Quantify the concentration of Pyrazolam in the sample by calculating the peak area ratio of the analyte to the internal standard (Pyrazolam-d7).

• Generate a calibration curve using known concentrations of Pyrazolam standards spiked with a constant concentration of the internal standard.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a pharmacokinetic study of Pyrazolam, where Pyrazolam-d7 would be used as an internal standard in the bioanalytical phase.

Caption: Workflow for a preclinical pharmacokinetic study of Pyrazolam.

Conclusion

Pyrazolam-d7 is an indispensable tool for researchers engaged in the study of Pyrazolam. Its well-defined physical and chemical properties, coupled with its role as a stable isotope-labeled internal standard, enable accurate and precise quantification in complex biological matrices. Understanding its mechanism of action through the GABA-A receptor provides crucial context for its pharmacological effects. The detailed experimental protocols and workflows presented in this guide are intended to facilitate the design and execution of robust scientific investigations involving Pyrazolam and its deuterated analog.

References

• 1. Benzodiazepine Modulation of GABAA Receptors: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GABAA receptor - Wikipedia [en.wikipedia.org]
• 3. Mechanism of action of benzodiazepines on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Benzodiazepines on GABA Receptors - David Weiss [grantome.com]
• 5. caymanchem.com [caymanchem.com]
• 6. agilent.com [agilent.com]
• 7. pnas.org [pnas.org]
• 8. The Workflow of Preclinical Pharmacokinetics Experiments - Creative Bioarray [dda.creative-bioarray.com]
• 9. Pyrazolam Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. academic.oup.com [academic.oup.com]

Pyrazolam-d7: A Technical Guide to its Certificate of Analysis and Purity Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pyrazolam-d7, a deuterated analog of the benzodiazepine (B76468) pyrazolam (B6416683). It is intended to serve as a critical resource for researchers, scientists, and drug development professionals who utilize this compound as an internal standard in analytical toxicology, pharmacokinetic studies, and other research applications. This document outlines the typical specifications found in a Certificate of Analysis (CoA), details the analytical methodologies for purity assessment, and describes the compound's mechanism of action.

Pyrazolam-d7: Certificate of Analysis and Purity Specifications

Pyrazolam-d7 is synthesized as an internal standard for the quantification of pyrazolam in various biological matrices using mass spectrometry-based methods.[1] The deuterium (B1214612) labeling provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte while maintaining similar chemical and chromatographic properties. A typical Certificate of Analysis for Pyrazolam-d7 will include the following information, ensuring its suitability for precise and accurate quantification.

Table 1: Typical Product Specifications for Pyrazolam-d7

Parameter	Specification
Chemical Name	8-bromo-1-methyl-d3-6-(2-pyridinyl-d4)-4H-[1][2][3]triazolo[4,3-a][1][2]benzodiazepine
Molecular Formula	C₁₆H₅D₇BrN₅
Formula Weight	361.2 g/mol
Purity	≥99% deuterated forms (d₁-d₇)
Formulation	A 1 mg/mL solution in acetonitrile (B52724)
Appearance	A clear, colorless solution
Storage	-20°C
Solubility	Soluble in acetonitrile
Lambda Max (λmax)	223 nm

Note: The specifications provided are typical and may vary slightly between different suppliers and batches. Always refer to the batch-specific Certificate of Analysis provided by the manufacturer.

Experimental Protocols for Quality Assessment

The purity and identity of Pyrazolam-d7 are critical for its function as an internal standard. The following sections detail the common analytical techniques used for its characterization.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the primary technique for the quantification of pyrazolam, with Pyrazolam-d7 used as an internal standard. The following is a representative protocol for the analysis of a Pyrazolam-d7 standard solution.

Sample Preparation:

A stock solution of Pyrazolam-d7 is typically provided at a concentration of 1 mg/mL in acetonitrile.[1] For analysis, this stock solution is serially diluted with an appropriate solvent, such as a mixture of water and methanol (B129727), to prepare working standards and quality control samples at desired concentrations (e.g., 0.5 ng/mL to 500 ng/mL).[4]

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column is commonly used for the separation of benzodiazepines.

• Mobile Phase: A gradient elution is typically employed using a combination of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Flow Rate: A typical flow rate is in the range of 0.3-0.6 mL/min.

• Injection Volume: A small injection volume, often in the range of 1-10 µL, is used.

• MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity. Specific precursor-to-product ion transitions for both pyrazolam and Pyrazolam-d7 are monitored.

Workflow for LC-MS/MS Analysis:

A simplified workflow for the LC-MS/MS analysis of Pyrazolam-d7.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of benzodiazepines. Pyrazolam-d7 can be used as an internal standard in GC-MS methods as well.

Sample Preparation:

Similar to LC-MS/MS, a stock solution of Pyrazolam-d7 is diluted to the desired concentration. For GC-MS analysis, derivatization may sometimes be employed to improve the volatility and chromatographic behavior of the analyte, although many modern methods allow for direct analysis.

Instrumentation and Conditions:

• Gas Chromatograph: A gas chromatograph equipped with a split/splitless injector.

• Mass Spectrometer: A mass selective detector (MSD) or a triple quadrupole mass spectrometer.

• Column: A non-polar or medium-polarity capillary column, such as one with a 5% phenyl-polysiloxane stationary phase, is typically used.

• Carrier Gas: Helium is the most common carrier gas.

• Oven Temperature Program: A temperature program is used to achieve optimal separation. A typical program might start at a lower temperature (e.g., 50°C), hold for a short period, and then ramp up to a higher temperature (e.g., 300°C).[3]

• Injector Temperature: The injector temperature is typically set around 250-280°C.

• MS Detection: The mass spectrometer is operated in either full scan mode for identification or selected ion monitoring (SIM) or MRM mode for quantification.

Workflow for GC-MS Analysis:

A generalized workflow for the GC-MS analysis of Pyrazolam-d7.

Mechanism of Action: Benzodiazepine Signaling Pathway

Pyrazolam, like other benzodiazepines, exerts its effects by modulating the activity of the gamma-aminobutyric acid (GABA) type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. Benzodiazepines bind to a specific allosteric site on the GABA-A receptor, distinct from the GABA binding site. This binding potentiates the effect of GABA, leading to an increased influx of chloride ions into the neuron. The resulting hyperpolarization of the neuronal membrane makes it less likely to fire, leading to the characteristic sedative, anxiolytic, and muscle relaxant effects of this class of drugs.

Pyrazolam has been reported to be most selective for the α2 and α3 subtypes of the GABA-A receptor.

Signaling Pathway of Benzodiazepines:

References

• 1. caymanchem.com [caymanchem.com]
• 2. Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. waters.com [waters.com]

An In-depth Technical Guide to the Safe Handling and Application of Pyrazolam-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and an overview of the experimental applications of Pyrazolam-d7. The content is intended to support researchers, scientists, and drug development professionals in the safe and effective use of this deuterated analytical standard.

Introduction

Pyrazolam-d7 is the deuterated analog of Pyrazolam, a benzodiazepine (B76468) derivative. Due to its isotopic labeling, Pyrazolam-d7 serves as an ideal internal standard for the quantitative analysis of Pyrazolam in biological matrices and other samples using mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Accurate quantification is critical in forensic toxicology, clinical chemistry, and pharmacokinetic studies. This guide outlines the essential safety data, handling procedures, and a representative experimental workflow for its use.

Safety Data Sheet for Pyrazolam-d7

The following tables summarize the critical safety information for Pyrazolam-d7, which is typically supplied as a solution in acetonitrile. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-date information.

Physical and Chemical Properties

Property	Value
Formal Name	8-bromo-1-methyl-d3-6-(2-pyridinyl-d4)-4H-triazolo[4,3-a]benzodiazepine
Molecular Formula	C₁₆H₅D₇BrN₅
Formula Weight	361.2 g/mol
Formulation	A 1 mg/ml solution in acetonitrile
Purity	≥99% deuterated forms (d₁-d₇)
λmax	223 nm
Storage	-20°C
Stability	≥ 1 year

Data sourced from Cayman Chemical product information.

Hazard Identification and Precautionary Measures

Hazard Category	Hazard Statement	Precautionary Statements
Flammable Liquids	H225: Highly flammable liquid and vapor.	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking. P233: Keep container tightly closed. P240: Ground and bond container and receiving equipment. P241: Use explosion-proof electrical/ventilating/lighting equipment. P242: Use non-sparking tools. P243: Take action to prevent static discharges.
Acute Toxicity (Oral, Dermal, Inhalation)	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area. P2

The Role of Pyrazolam-d7 in Advancing Forensic Toxicology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of novel psychoactive substances (NPS), particularly designer benzodiazepines, presents a continuous challenge to forensic toxicology. Accurate and reliable quantification of these compounds in biological matrices is crucial for clinical and forensic investigations. Pyrazolam, a triazolobenzodiazepine, has been identified as a widely available designer drug. To ensure the highest level of accuracy in its detection and quantification, the use of a stable isotope-labeled internal standard is paramount. This technical guide focuses on the primary research applications of Pyrazolam-d7, a deuterated analog of Pyrazolam, in forensic toxicology. Its use as an internal standard in mass spectrometry-based methods significantly improves the precision and reliability of quantitative results by compensating for variations in sample preparation and instrumental analysis.[1]

This guide provides a comprehensive overview of the analytical methodologies employing Pyrazolam-d7, including detailed experimental protocols for various biological matrices and a summary of validated quantitative data. Furthermore, it illustrates the typical workflow in a forensic toxicology laboratory and the underlying mechanism of action of Pyrazolam.

Core Application of Pyrazolam-d7: Internal Standardization

Pyrazolam-d7 is a deuterated form of Pyrazolam, meaning that seven hydrogen atoms in its chemical structure have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for the quantitative analysis of Pyrazolam by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS).[1] The key advantages of using a stable isotope-labeled internal standard like Pyrazolam-d7 include:

• Similar Chemical and Physical Properties: Pyrazolam-d7 behaves almost identically to the unlabeled Pyrazolam during sample extraction, derivatization, and chromatographic separation.

• Distinct Mass-to-Charge Ratio (m/z): Due to the mass difference between hydrogen and deuterium, Pyrazolam-d7 is easily distinguished from the native analyte by the mass spectrometer.

• Compensation for Matrix Effects and Procedural Losses: Any loss of analyte during sample preparation or fluctuations in instrument response will affect both the analyte and the internal standard to a similar extent. By calculating the ratio of the analyte's response to the internal standard's response, these variations can be effectively normalized, leading to more accurate and precise quantification.

Quantitative Data Summary

The following tables summarize the quantitative data from validated analytical methods for the determination of Pyrazolam in biological samples, where Pyrazolam-d7 or other suitable deuterated benzodiazepines are used as internal standards.

Table 1: Method Validation Parameters for Pyrazolam in Postmortem Blood by LC-MS/MS [2][3]

Parameter	Value
Linear Range	1 - 500 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantitation (LOQ)	1 ng/mL
Intra-day Imprecision (%RSD)	3 - 20%
Inter-day Imprecision (%RSD)	4 - 21%
Bias	±12%
Recovery	35 - 90%
Matrix Effects (%RSD)	3 - 20%

Experimental Protocols

Detailed methodologies for the analysis of Pyrazolam using Pyrazolam-d7 as an internal standard are provided below for different biological matrices.

Analysis of Pyrazolam in Whole Blood using LC-MS/MS

This protocol is adapted from a validated method for the quantification of designer benzodiazepines in postmortem blood.[2][3]

a. Sample Preparation: Solid Phase Extraction (SPE)

• Sample Pre-treatment: To 0.5 mL of postmortem blood, add the internal standard solution (including Pyrazolam-d7).

• Extraction: The samples are subjected to solid phase extraction.

• Elution: The analytes are eluted from the SPE cartridge.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

b. Instrumentation: LC-MS/MS

• Liquid Chromatography (LC):

  • Column: C18 column.

  • Mobile Phase: A gradient of mobile phases is used for chromatographic separation.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM). Two MRM transitions are typically monitored for each analyte for quantification and confirmation.

  • MS Parameters:

    • Gas Temperature: 300°C

    • Gas Flow: 6 L/min

    • Nebulizer: 40 psi

    • Capillary Voltage: 4 kV

Analysis of Benzodiazepines in Urine using SPE and LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of benzodiazepines in urine samples.[4][5][6]

a. Sample Preparation: Solid Phase Extraction (SPE)

• Enzymatic Hydrolysis (for conjugated benzodiazepines): To 1-2 mL of urine, add an acetate (B1210297) buffer (pH 5.0) containing β-glucuronidase and the internal standard solution (including Pyrazolam-d7). Incubate at 65°C for 1-2 hours.[6]

• Column Conditioning: Condition the SPE column with methanol (B129727) followed by water.[4]

• Sample Loading: Load the hydrolyzed sample onto the SPE column.

• Washing: Wash the column with water and then with 20% acetonitrile (B52724) to remove interferences.[4]

• Drying: Dry the column thoroughly under vacuum.[4]

• Elution: Elute the analytes with acetonitrile or a mixture of ethyl acetate and ammonium (B1175870) hydroxide (B78521) (98:2).[4][6]

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.[4][6]

b. Instrumentation: LC-MS/MS

The instrumental parameters are generally similar to those used for blood analysis, with potential modifications to the chromatographic gradient to optimize separation of the analytes of interest.

Mandatory Visualizations

Signaling Pathway of Pyrazolam

Benzodiazepines, including Pyrazolam, exert their effects by modulating the gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the central nervous system.[7] They bind to a specific site on the GABA-A receptor, distinct from the GABA binding site, and enhance the effect of GABA.[7][8] This allosteric modulation increases the frequency of chloride channel opening, leading to an influx of chloride ions and hyperpolarization of the neuron, which ultimately results in decreased neuronal excitability.[7]

Figure 1: Mechanism of action of Pyrazolam at the GABA-A receptor.

Experimental Workflow in Forensic Toxicology

The following diagram illustrates a typical workflow in a forensic toxicology laboratory for the analysis of novel benzodiazepines like Pyrazolam, from sample reception to the final report.

Figure 2: General workflow for novel benzodiazepine (B76468) analysis.

Conclusion

Pyrazolam-d7 is an indispensable tool in modern forensic toxicology, enabling the accurate and reliable quantification of Pyrazolam in complex biological matrices. The use of stable isotope-labeled internal standards in conjunction with advanced analytical techniques like LC-MS/MS provides the necessary sensitivity and specificity to meet the rigorous demands of forensic investigations. The detailed protocols and data presented in this guide serve as a valuable resource for researchers and scientists in the field, facilitating the development and validation of robust analytical methods for the ever-evolving landscape of novel psychoactive substances.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. unitedchem.com [unitedchem.com]
• 7. benzoinfo.com [benzoinfo.com]
• 8. Mechanism of action of benzodiazepines on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Pyrazolam using Pyrazolam-d7 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazolam (B6416683) is a benzodiazepine (B76468) derivative that has been sold as a designer drug.[1] Accurate and reliable quantitative analysis of Pyrazolam in biological matrices is crucial for clinical and forensic toxicology, as well as for pharmacokinetic studies. This application note describes a robust and sensitive method for the quantitative analysis of Pyrazolam in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Pyrazolam-d7 as an internal standard.[2][3] The use of a stable isotope-labeled internal standard ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.

Unlike many other benzodiazepines, Pyrazolam undergoes limited metabolism and is primarily excreted unchanged in the urine.[1][4] However, a parent glucuronide has been identified as a major metabolite.[5] This method is applicable for the determination of Pyrazolam in various biological samples, including urine and blood.

Experimental Protocols

A detailed methodology for the key experimental steps is provided below.

1. Sample Preparation (Solid-Phase Extraction - SPE)

This protocol is adapted from established methods for benzodiazepine extraction from biological matrices.[6][7]

• Materials:

  • Oasis MCX µElution Plates[6]

  • 4% Phosphoric Acid (H3PO4)[6]

  • Methanol (MeOH)

  • Acetonitrile (ACN)

  • Ammonia (B1221849) Solution (28-30%)[7]

  • Pyrazolam-d7 internal standard working solution (e.g., 250 ng/mL)[6]

  • Biological matrix (e.g., urine, blood)

• Procedure:

  • To 100 µL of the biological sample (e.g., urine), add 20 µL of the 250 ng/mL Pyrazolam-d7 internal standard solution.[6]

  • Add 200 µL of 4% H3PO4 and mix thoroughly.[6]

  • Load the entire mixture onto an Oasis MCX µElution Plate.

  • Wash the plate with 200 µL of 0.02 N Hydrochloric Acid (HCl), followed by 200 µL of 20% MeOH.[7]

  • Dry the plate under high vacuum for approximately 30 seconds.[7]

  • Elute the analytes with 2 x 25 µL of a 60:40 (v/v) mixture of Acetonitrile and Methanol containing 5% strong ammonia solution.[7]

  • Dilute the eluate with an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

The following LC conditions are a composite based on typical methods for benzodiazepine analysis.[6][8]

• LC System: A high-performance liquid chromatography (UHPLC) system.

• Column: ACQUITY UPLC BEH C18 Column (or equivalent C18 reversed-phase column).[6]

• Mobile Phase A: Water with 0.1% Formic Acid.[8]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[8]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	10
  3.0	90
  3.5	90
  3.6	10

  | 4.0 | 10 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.[9]

• Injection Volume: 5-30 µL.[9]

3. Mass Spectrometry (MS/MS)

The MS/MS parameters should be optimized for the specific instrument used. The following are representative settings.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM).[8]

• MRM Transitions (Precursor Ion > Product Ion):

  • Pyrazolam: To be determined empirically on the specific instrument. A nominal mass of m/z 356 has been reported, indicating the protonated molecular ion with the Br-81 isotope.[10]

  • Pyrazolam-d7: To be determined empirically on the specific instrument. The molecular weight is 361.25.[3]

• Instrument Parameters:

  • Collision Energy (CE): Optimize for each transition.[9]

  • Declustering Potential (DP): Optimize for each transition.[9]

  • Dwell Time: e.g., 25 ms.[9]

Quantitative Data

The following tables summarize the quantitative performance of LC-MS/MS methods for Pyrazolam analysis from various studies.

Table 1: Calibration and Linearity Data

Analyte	Matrix	Calibration Range (ng/mL)	Weighting	Correlation Coefficient (R²)	Reference
Pyrazolam	Urine	10 - 1000	-	> 0.99	[6]
Pyrazolam	Blood	1 - 500	1/x or 1/x²	> 0.99	[11]

Table 2: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Reference
Pyrazolam	Urine	-	10	[6]
Pyrazolam	Blood	0.5	1	[11]

Table 3: Precision and Accuracy

Analyte	Matrix	QC Levels (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)	Reference
Pyrazolam	Blood	3, 30, 150, 400	3 - 20	4 - 21	±12	[11]

Visualizations

Caption: Experimental workflow for the quantitative analysis of Pyrazolam.

Caption: Simplified metabolic pathway of Pyrazolam.

The described LC-MS/MS method using Pyrazolam-d7 as an internal standard provides a sensitive, selective, and reliable approach for the quantification of Pyrazolam in biological matrices. The protocol, including solid-phase extraction for sample clean-up and optimized chromatographic and mass spectrometric conditions, allows for accurate and precise measurements at low concentrations. This application note serves as a comprehensive guide for researchers and professionals in the fields of toxicology, pharmacology, and drug development for the analysis of Pyrazolam.

References

• 1. Pyrazolam - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Human urinary metabolic patterns of the designer benzodiazepines flubromazolam and pyrazolam studied by liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. mdpi.com [mdpi.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]

Application Note: Quantitative Analysis of Pyrazolam in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of Pyrazolam (B6416683) in biological samples, such as blood and urine, using Gas Chromatography-Mass Spectrometry (GC-MS). To ensure accuracy and precision, the method employs a stable isotope-labeled internal standard, Pyrazolam-d7. The protocol provides comprehensive procedures for sample preparation, including solid-phase extraction (SPE), derivatization, and the instrumental parameters for the GC-MS analysis. This method is intended for researchers, scientists, and drug development professionals requiring a reliable analytical technique for Pyrazolam quantification in forensic toxicology, clinical research, and pharmacokinetic studies.

Introduction

Pyrazolam is a designer benzodiazepine (B76468) that has emerged on the illicit drug market.[1] Its potent anxiolytic effects and potential for abuse necessitate sensitive and specific analytical methods for its detection and quantification in biological specimens. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of benzodiazepines, offering high chromatographic resolution and selective detection.[2][3] The use of a deuterated internal standard, such as Pyrazolam-d7, is critical for accurate quantification as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response.[2][4] This application note provides a detailed protocol for the determination of Pyrazolam using Pyrazolam-d7 as the internal standard.

Experimental

Materials and Reagents

• Pyrazolam reference standard

• Pyrazolam-d7 internal standard solution (e.g., 1 mg/mL in acetonitrile)[5]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Ammonium (B1175870) hydroxide (B78521)

• Phosphate (B84403) buffer (pH 6.8)

• Sodium acetate buffer (pH 4.5)[6]

• β-glucuronidase (from Helix pomatia) for urine samples[6][7]

• Solid-phase extraction (SPE) cartridges (mixed-mode cation exchange)

• N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) for derivatization[2]

• Drug-free human blood and urine for matrix-matched calibrators and quality controls

Sample Preparation

A critical step in the analysis of benzodiazepines from biological matrices is the effective extraction of the target analyte.[7] The following protocols are recommended for blood and urine samples.

Blood Samples:

• Aliquoting: To 1 mL of whole blood, add 50 µL of the Pyrazolam-d7 internal standard working solution.

• Lysis and Buffering: Add 2 mL of phosphate buffer (pH 6.8) and vortex for 30 seconds.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water and 3 mL of phosphate buffer (pH 6.8).

  • Load the prepared blood sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of deionized water, followed by 3 mL of acetonitrile.

  • Dry the cartridge under a stream of nitrogen for 10 minutes.

  • Elute the analytes with 3 mL of a freshly prepared mixture of ethyl acetate and ammonium hydroxide (98:2 v/v).[6]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried residue with 50 µL of MTBSTFA and 50 µL of ethyl acetate. Cap the vial and heat at 70°C for 30 minutes to form the tert-butyldimethylsilyl (TBDMS) derivatives.[2]

• Final Preparation: After cooling, the sample is ready for GC-MS analysis.

Urine Samples:

• Hydrolysis (for conjugated benzodiazepines): To 1 mL of urine, add 50 µL of the Pyrazolam-d7 internal standard working solution and 1 mL of sodium acetate buffer (pH 4.5).[6] Add 50 µL of β-glucuronidase solution and incubate at 55°C for 2 hours.[7]

• pH Adjustment: After hydrolysis, adjust the sample pH to approximately 6.8 with 1M sodium hydroxide.

• Solid-Phase Extraction (SPE): Follow the same SPE procedure as described for blood samples.

• Evaporation and Derivatization: Follow the same evaporation and derivatization steps as described for blood samples.

GC-MS Instrumentation and Conditions

The following instrumental parameters are a recommended starting point and may require optimization based on the specific instrumentation used.

Table 1: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	Initial temperature 150°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min
Mass Spectrometer
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 min

Selected Ion Monitoring (SIM)

For quantitative analysis, specific ions for the TBDMS derivatives of Pyrazolam and Pyrazolam-d7 should be monitored. The exact masses of the TBDMS derivatives need to be determined, but based on the structure of Pyrazolam and silylation, characteristic fragments can be predicted. The mass spectrum of Pyrazolam-d7 shows a prominent ion at m/z 360.[8]

Table 2: Suggested Ions for SIM Analysis

Analyte (TBDMS derivative)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Pyrazolam-TBDMS	To be determined	To be determined	To be determined
Pyrazolam-d7-TBDMS	360	To be determined	To be determined

Note: The specific ions for Pyrazolam-TBDMS need to be determined by injecting a derivatized standard and examining the resulting mass spectrum. The quantifier ion should be a prominent and specific fragment, while qualifier ions confirm the identity of the compound.

Results and Discussion

Calibration and Quantification

Calibration curves should be prepared by spiking drug-free matrix (blood or urine) with known concentrations of Pyrazolam and a constant concentration of the Pyrazolam-d7 internal standard. A linear range should be established, for example, from 1 ng/mL to 200 ng/mL. The ratio of the peak area of the Pyrazolam derivative to the peak area of the Pyrazolam-d7 derivative is plotted against the concentration of Pyrazolam. A linear regression analysis should yield a correlation coefficient (r²) of >0.99.

Table 3: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	Example Value
5	Example Value
10	Example Value
25	Example Value
50	Example Value
100	Example Value
200	Example Value

Method Validation

A full method validation should be performed according to established guidelines. This should include an assessment of:

• Linearity: As described above.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined by analyzing samples with decreasing concentrations of the analyte.

• Precision and Accuracy: Evaluated by analyzing quality control samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day).

• Recovery: Assessed by comparing the analyte response in extracted samples to the response of unextracted standards.

• Matrix Effects: Investigated by comparing the response of the analyte in the presence of matrix with the response in a neat solution. The use of a deuterated internal standard should minimize these effects.[4]

Workflow Diagrams

Caption: Experimental workflow for Pyrazolam analysis.

Conclusion

The described GC-MS method provides a reliable and sensitive approach for the quantification of Pyrazolam in biological matrices. The use of a deuterated internal standard, Pyrazolam-d7, ensures high accuracy and precision. The detailed sample preparation and instrumental parameters serve as a comprehensive guide for researchers in the fields of forensic toxicology, clinical chemistry, and pharmacology. Proper method validation is essential before its implementation for routine analysis.

References

• 1. Characterization of the designer benzodiazepine pyrazolam and its detectability in human serum and urine | Semantic Scholar [semanticscholar.org]
• 2. Quantitation of benzodiazepines in blood and urine using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nist.gov [nist.gov]
• 4. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. nyc.gov [nyc.gov]
• 7. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for Pyrazolam Analysis in Biological Matrices

Introduction: Pyrazolam (B6416683) is a designer benzodiazepine (B76468) that has gained attention in clinical and forensic toxicology. Accurate and reliable quantification of Pyrazolam in biological samples such as urine and blood is crucial for both clinical diagnosis and forensic investigations. Effective sample preparation is a critical step to remove interfering matrix components, concentrate the analyte, and ensure the sensitivity and robustness of subsequent analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This document provides detailed application notes and protocols for the most common sample preparation techniques used for Pyrazolam analysis.

Sample Preparation Techniques: An Overview

Several techniques can be employed to extract Pyrazolam from urine and blood samples. The choice of method depends on factors such as the matrix itself, required cleanliness of the extract, desired analyte recovery, and available laboratory equipment. The three primary methods evaluated are Supported Liquid Extraction (SLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PP).

• Supported Liquid Extraction (SLE): This technique utilizes a diatomaceous earth sorbent, which acts as a solid support for the aqueous sample.[3][4] A water-immiscible organic solvent is then used to elute the analytes of interest, leaving behind aqueous impurities.[3] SLE is an efficient alternative to traditional liquid-liquid extraction (LLE), preventing the formation of emulsions and simplifying the extraction process.[5]

• Solid-Phase Extraction (SPE): SPE is a highly selective and effective method for sample cleanup and concentration.[6] It involves passing the liquid sample through a solid adsorbent (the stationary phase). Analytes are retained on the sorbent while the matrix components are washed away. A final elution step with an appropriate solvent recovers the purified analytes.[6] For urine samples, an enzymatic hydrolysis step is often included to cleave glucuronide conjugates, increasing the detectable concentration of the parent drug.[7][8]

• Protein Precipitation (PP): Primarily used for blood, plasma, or serum samples, this is the simplest and fastest method.[9][10] It involves adding a precipitating agent, typically a water-miscible organic solvent like acetonitrile (B52724) (ACN), to denature and precipitate proteins.[11][12] The precipitated proteins are then separated by centrifugation or filtration, and the resulting supernatant containing the analyte is analyzed.[13] While fast, it may be less clean than SPE or SLE, potentially leading to more significant matrix effects.[10]

Quantitative Data Summary

The following table summarizes quantitative data for Pyrazolam and other benzodiazepines using various sample preparation techniques followed by LC-MS/MS analysis.

Technique	Matrix	Analyte(s)	Recovery (%)	LOQ (ng/mL)	LOD (ng/mL)	Citation(s)
SLE	Whole Blood	Benzodiazepine Panel	>75% (for most analytes)	Not Specified	Not Specified	[3]
SLE	Urine	Benzodiazepine Panel	>75% (for most analytes)	Not Specified	Not Specified	[3]
SPE	Urine	Pyrazolam & 27 other BZDs	Not Specified	5 - 50	Not Specified	[14]
SPE	Urine	Benzodiazepine Panel	Not Specified	1	<1	[15]
Protein Ppt.	Urine	13 Benzodiazepines	Within acceptable range	20	0.5 - 2	[16]
ELISA	Blood	Pyrazolam & Etizolam	Not Specified	0.005 mg/L (5 ng/mL)	0.0025 mg/L (2.5 ng/mL)	[6]

Note: Data may be for a panel of benzodiazepines including Pyrazolam. Recovery can be analyte and concentration-dependent. LOQ = Limit of Quantification; LOD = Limit of Detection.

Experimental Protocols and Workflows

Protocol 1: Supported Liquid Extraction (SLE) for Pyrazolam in Blood or Urine

This protocol provides a general procedure for extracting Pyrazolam using a supported liquid extraction plate or cartridge. It is effective for both urine and whole blood matrices.[3]

A. Materials and Reagents

• ISOLUTE® SLE+ column/plate[3]

• Whole Blood or Urine Sample

• Internal Standard (ISTD) Solution (e.g., Diazepam-D5)[5]

• 1% Ammonium (B1175870) Hydroxide (B78521) (for blood)[5] or Phosphate (B84403) Buffer pH 6.0 (for urine)

• Elution Solvent: Ethyl Acetate (B1210297) or Dichloromethane (DCM)[3][5]

• Vortex Mixer

• Sample Evaporator (e.g., Biotage® SPE Dry 96)[3]

• Reconstitution Solution (e.g., 95:5 Mobile Phase A/B)[3]

B. Detailed Procedure

• Sample Pre-treatment (Blood): To 1 mL of whole blood, add 10 µL of ISTD. Allow it to equilibrate, then add 1 mL of 1% ammonium hydroxide solution and vortex.[5]

• Sample Pre-treatment (Urine): To 1 mL of urine, add ISTD and 1 mL of phosphate buffer (pH 6.0). Vortex to mix.

• Sample Loading: Load the pre-treated sample onto the SLE+ column. Apply a brief pulse of positive pressure or vacuum to initiate flow.[5]

• Adsorption: Allow the sample to adsorb onto the sorbent for 5 minutes.[3][4]

• Analyte Elution: Add 2.5 mL of elution solvent (e.g., Ethyl Acetate) and allow it to flow under gravity for 5 minutes, collecting the eluate. Repeat with a second 2.5 mL aliquot of elution solvent.[5]

• Evaporation: Evaporate the collected eluate to dryness under a stream of nitrogen.[3]

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solution. The sample is now ready for LC-MS/MS analysis.[3]

C. Workflow Diagram

Supported Liquid Extraction (SLE) Workflow

Protocol 2: Solid-Phase Extraction (SPE) for Pyrazolam in Urine

This protocol is optimized for urine samples and includes an enzymatic hydrolysis step to analyze for total Pyrazolam (free and conjugated).

A. Materials and Reagents

• Urine Sample

• Internal Standard (ISTD) Solution

• β-glucuronidase enzyme in acetate buffer (pH ~5.0)[8][17]

• Phosphate Buffer (pH 6.0)

• SPE Cartridge (e.g., Mixed-mode Cation Exchange)[18]

• SPE Manifold (Vacuum or Positive Pressure)

• Conditioning Solvent: Methanol[15]

• Equilibration Solvent: Deionized Water[15]

• Wash Solvent 1: Deionized Water / 0.02 N HCl[15][18]

• Wash Solvent 2: 20% Acetonitrile or Methanol[15][18]

• Elution Solvent: Acetonitrile or Ammoniated Acetonitrile/Methanol[15][18]

• Sample Evaporator

• Reconstitution Solution

B. Detailed Procedure

• Enzymatic Hydrolysis: To 0.5 mL of urine, add ISTD and 100 µL of β-glucuronidase solution. Vortex and incubate at 60°C for 30 minutes to 3 hours.[8][17] Let the sample cool.

• Quench/Dilute: Add phosphate buffer or 4% H3PO4 to stop the enzymatic reaction and dilute the sample.[18] Centrifuge if necessary to pellet any precipitate.[8]

• SPE Column Conditioning: Condition the SPE cartridge by passing 1 mL of methanol.[15]

• SPE Column Equilibration: Equilibrate the cartridge by passing 2 x 1 mL of deionized water.[15]

• Sample Loading: Load the pre-treated supernatant onto the SPE cartridge.

• Washing:

  • Wash 1: Pass 2 x 1 mL of deionized water through the cartridge.[15]

  • Wash 2: Pass 1 x 1 mL of 20% acetonitrile through the cartridge.[15]

  • Dry the column thoroughly under high vacuum or pressure for 5-10 minutes.[15]

• Analyte Elution: Elute the analytes with 1 mL of elution solvent into a clean collection tube.[15]

• Evaporation: Evaporate the eluate to dryness under nitrogen at <40°C.[15]

• Reconstitution: Reconstitute the residue in 100-500 µL of reconstitution solution for analysis.[3][15]

C. Workflow Diagram

Solid-Phase Extraction (SPE) Workflow for Urine

Protocol 3: Protein Precipitation (PP) for Pyrazolam in Blood/Plasma

This protocol describes a rapid "crash" method to remove proteins from blood or plasma samples using acetonitrile.

A. Materials and Reagents

• Plasma, Serum, or Whole Blood Sample

• Internal Standard (ISTD) Solution

• Precipitating Solvent: Acetonitrile (ACN), ice-cold, containing 0.1% formic acid.[13]

• Microcentrifuge Tubes

• Vortex Mixer

• Centrifuge (capable of >3000 rpm)[19]

• 96-well collection plate (optional)[13]

B. Detailed Procedure

• Sample Aliquoting: Pipette 100 µL of the blood or plasma sample into a microcentrifuge tube.

• ISTD Addition: Add the appropriate volume of internal standard solution.

• Precipitation: Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-sample ratio is common).[9]

• Mixing: Vortex the mixture vigorously for 1-3 minutes to ensure complete protein precipitation.[13]

• Centrifugation: Centrifuge the tubes at high speed (e.g., 3000-14000g) for 5-10 minutes to pellet the precipitated proteins.[13][19]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean tube or a well in a 96-well plate, avoiding disturbance of the protein pellet.

• Analysis or Evaporation: The supernatant can be directly injected for analysis. Alternatively, for increased sensitivity, it can be evaporated to dryness and reconstituted in a smaller volume of mobile phase.

C. Workflow Diagram

Protein Precipitation (PP) Workflow for Blood/Plasma

References

• 1. Characterization of the designer benzodiazepine pyrazolam and its detectability in human serum and urine | springermedizin.de [springermedizin.de]
• 2. Characterization of the designer benzodiazepine pyrazolam and its detectability in human serum and urine | Semantic Scholar [semanticscholar.org]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. biotage.com [biotage.com]
• 5. gcms.cz [gcms.cz]
• 6. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human urinary metabolic patterns of the designer benzodiazepines flubromazolam and pyrazolam studied by liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. A rapid and accurate UPLC/MS/MS method for the determination of benzodiazepines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. files.plytix.com [files.plytix.com]
• 18. lcms.labrulez.com [lcms.labrulez.com]
• 19. nyc.gov [nyc.gov]

Application Note: Utilizing Pyrazolam-d7 for Accurate Pharmacokinetic Assessment of Pyrazolam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazolam is a thienotriazolodiazepine derivative with anxiolytic properties that has emerged as a research chemical. Understanding its pharmacokinetic profile is crucial for evaluating its therapeutic potential and safety. This application note details a robust methodology for conducting pharmacokinetic studies of Pyrazolam using its deuterated analog, Pyrazolam-d7, as an internal standard for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Pyrazolam-d7 is the gold standard in bioanalysis, as it ensures the highest accuracy and precision by correcting for variability during sample preparation and analysis.

Physicochemical Properties

A summary of the key physicochemical properties of Pyrazolam and its deuterated internal standard, Pyrazolam-d7, is presented below.

Property	Pyrazolam	Pyrazolam-d7
Chemical Name	8-bromo-1-methyl-6-(pyridin-2-yl)-4H-benzo[f][1][2][3]triazolo[4,3-a][1][3]diazepine	8-bromo-1-(methyl-d3)-6-(pyridin-2-yl-d4)-4H-benzo[f][1][2][3]triazolo[4,3-a][1][3]diazepine
Molecular Formula	C₁₆H₁₂BrN₅	C₁₆H₅D₇BrN₅
Molecular Weight	354.21 g/mol	361.25 g/mol
Structure	A benzodiazepine (B76468) derivative with structural similarities to alprazolam and bromazepam.[3][4]	Isotopically labeled analog of Pyrazolam with seven deuterium (B1214612) atoms.

Pharmacokinetic Profile of Pyrazolam

Comprehensive pharmacokinetic data for Pyrazolam in humans is limited. However, available studies indicate the following key parameters. Notably, Pyrazolam is reported to be excreted unchanged in the urine, suggesting it does not undergo significant metabolism.[3][4]

Parameter	Value	Reference
Elimination Half-Life (t½)	Approximately 17 hours	Moosmann et al., 2013[5][6]
Detection in Serum	Detectable for over 50 hours after a 1 mg dose	Moosmann et al., 2013[5][6]
Detection in Urine	Detectable for approximately 6 days after a 1 mg dose	Moosmann et al., 2013[5][6]
Metabolism	Primarily excreted unchanged; no significant metabolites detected.[3][4][5]	Moosmann et al., 2013; Pettersson Bergstrand et al., 2018

Experimental Protocols

In-Life Phase: Animal Dosing and Sample Collection

A preclinical pharmacokinetic study can be conducted in a suitable animal model, such as rats or mice.

Protocol:

• Animal Model: Male Sprague-Dawley rats (n=6 per group), weighing 200-250g.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Dosing:

  • Administer a single oral dose of Pyrazolam (e.g., 1 mg/kg) formulated in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in water).

  • For intravenous administration, administer a single bolus dose (e.g., 0.5 mg/kg) via the tail vein, formulated in a vehicle suitable for injection (e.g., saline with 5% DMSO and 10% Solutol HS 15).

• Blood Sampling:

  • Collect blood samples (approximately 0.25 mL) from the jugular vein or another appropriate site at the following time points: pre-dose (0), 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C and 2000 x g for 15 minutes to separate the plasma.

  • Transfer the plasma supernatant to clean microcentrifuge tubes and store at -80°C until analysis.

Bioanalytical Phase: Quantification of Pyrazolam in Plasma using LC-MS/MS

This protocol provides a sensitive and selective method for the quantification of Pyrazolam in plasma samples using Pyrazolam-d7 as an internal standard.

Materials:

• Pyrazolam analytical standard

• Pyrazolam-d7 internal standard

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Blank plasma from the same species as the study animals

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

Protocol:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of Pyrazolam in methanol.

  • Prepare a 1 mg/mL stock solution of Pyrazolam-d7 in methanol.

  • From the stock solutions, prepare working solutions of Pyrazolam for the calibration curve and quality control (QC) samples by serial dilution in 50:50 acetonitrile:water.

  • Prepare a working solution of Pyrazolam-d7 (internal standard) at a concentration of 100 ng/mL in 50:50 acetonitrile:water.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the 100 ng/mL Pyrazolam-d7 internal standard working solution and vortex briefly.

  • Add 150 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient Elution: A suitable gradient to ensure separation of Pyrazolam from potential interferences.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Pyrazolam: Determine the optimal precursor to product ion transition (e.g., m/z 354.0 -> 277.0).

      • Pyrazolam-d7: Determine the optimal precursor to product ion transition (e.g., m/z 361.0 -> 284.0).

    • Optimize other parameters such as declustering potential, collision energy, and cell exit potential for maximum signal intensity.

Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Pyrazolam to Pyrazolam-d7 against the nominal concentration of the calibration standards.

• Use a weighted linear regression (e.g., 1/x²) to fit the calibration curve.

• Determine the concentration of Pyrazolam in the unknown samples and QC samples from the calibration curve.

• The acceptance criteria for the calibration curve and QC samples should be in accordance with regulatory guidelines (e.g., FDA or EMA).

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using non-compartmental analysis software.

Visualizations

Caption: Experimental workflow for the pharmacokinetic study of Pyrazolam.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. uniklinik-freiburg.de [uniklinik-freiburg.de]
• 3. Correlation of the clinical pharmacodynamics of loprazolam with serum concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and pharmacodynamics of alprazolam after oral and IV administration | Semantic Scholar [semanticscholar.org]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Pharmacokinetics and pharmacodynamics of alprazolam after oral and IV administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing Pyrazolam-d7 for the Identification and Quantification of Pyrazolam and its Metabolites in Human Urine

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the identification and quantification of the designer benzodiazepine (B76468) Pyrazolam (B6416683) and its primary metabolite, Pyrazolam glucuronide, in human urine samples. The method employs liquid chromatography-tandem mass spectrometry (LC-MS/MS) with the use of a stable isotope-labeled internal standard, Pyrazolam-d7, to ensure accuracy and precision. This protocol is intended for researchers, scientists, and drug development professionals involved in forensic toxicology, clinical chemistry, and drug metabolism studies.

Introduction

Pyrazolam is a designer benzodiazepine that has been identified in the recreational drug market. Understanding its metabolic fate is crucial for forensic and clinical toxicology to develop reliable detection methods. While some studies have suggested that Pyrazolam undergoes minimal metabolism, with the parent drug being the primary analyte in biological samples[1][2][3], other research has identified a parent glucuronide as a significant urinary metabolite[4]. The use of a stable isotope-labeled internal standard, such as Pyrazolam-d7, is essential for the accurate quantification of Pyrazolam and its metabolites by compensating for matrix effects and variations in sample preparation and instrument response[5]. This application note outlines a robust LC-MS/MS method for the analysis of Pyrazolam and its glucuronide metabolite in human urine, incorporating Pyrazolam-d7 as the internal standard.

Experimental Protocols

Sample Preparation

This protocol involves the enzymatic hydrolysis of urine samples to cleave the glucuronide moiety from the metabolite, allowing for the analysis of total Pyrazolam.

Materials:

• Human urine samples

• Pyrazolam-d7 solution (1 mg/mL in acetonitrile)[5]

• β-glucuronidase from E. coli

• Phosphate (B84403) buffer (pH 6.8)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

• Centrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• LC-MS vials

Procedure:

• To 500 µL of urine in a centrifuge tube, add 50 µL of a 100 ng/mL Pyrazolam-d7 internal standard working solution.

• Add 250 µL of phosphate buffer (pH 6.8).

• Add 20 µL of β-glucuronidase solution.

• Vortex the mixture for 30 seconds.

• Incubate the sample at 60°C for 2 hours to ensure complete hydrolysis.

• After incubation, allow the sample to cool to room temperature.

• Add 500 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean LC-MS vial for analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start at 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 350°C

• Desolvation Temperature: 400°C

• Collision Gas: Argon

Data Presentation

The following table summarizes the optimized MRM transitions and expected retention times for Pyrazolam, its glucuronide metabolite (before hydrolysis), and the internal standard Pyrazolam-d7.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Expected Retention Time (min)
Pyrazolam	354.1	326.1	25	5.2
299.1	30
Pyrazolam Glucuronide	530.1	354.1	20	4.1
Pyrazolam-d7	361.2	333.2	25	5.2
306.2	30

Visualizations

Caption: Experimental workflow for the identification and quantification of Pyrazolam and its metabolites.

Caption: Proposed metabolic pathway of Pyrazolam to Pyrazolam Glucuronide.

Discussion

The presented LC-MS/MS method provides a sensitive and selective approach for the analysis of Pyrazolam and its glucuronide metabolite in urine. The use of Pyrazolam-d7 as an internal standard is critical for accurate quantification, as it co-elutes with the parent compound and experiences similar ionization effects, thereby correcting for any analytical variability. The enzymatic hydrolysis step is essential for the comprehensive assessment of Pyrazolam exposure, as it converts the glucuronidated metabolite back to the parent drug, allowing for the determination of total Pyrazolam concentration[4]. This method can be readily adapted for use in clinical and forensic laboratories for routine monitoring of Pyrazolam use. Further studies could explore the presence of other minor metabolites and validate this method across a wider range of biological matrices.

References

• 1. Characterization of the designer benzodiazepine pyrazolam and its detectability in human serum and urine | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. uniklinik-freiburg.de [uniklinik-freiburg.de]
• 4. Human urinary metabolic patterns of the designer benzodiazepines flubromazolam and pyrazolam studied by liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]

Application Note: Quantitative Analysis of Benzodiazepines in Biological Matrices using Liquid-Liquid Extraction with Deuterated Internal Standards

Abstract

This application note provides a detailed protocol for the quantitative analysis of benzodiazepines in biological matrices, such as whole blood, plasma, and urine, using a liquid-liquid extraction (LLE) procedure with deuterated internal standards. This method is designed for researchers, scientists, and drug development professionals requiring a robust and reliable sample preparation technique for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of deuterated internal standards ensures high accuracy and precision by correcting for matrix effects and variations in extraction efficiency and instrument response.

Introduction

Benzodiazepines are a class of psychoactive drugs widely prescribed for their sedative, anxiolytic, and anticonvulsant properties.[1] Their prevalence in clinical and forensic toxicology necessitates sensitive and specific analytical methods for their detection and quantification in biological samples.[2] Liquid-liquid extraction is a classic and effective sample preparation technique for isolating benzodiazepines from complex matrices.[2][3] This method partitions analytes based on their differential solubility in two immiscible liquid phases, thereby removing interfering substances and concentrating the target compounds. The incorporation of stable isotope-labeled internal standards, specifically deuterated analogs of the target benzodiazepines, is critical for accurate quantification as they closely mimic the chemical and physical properties of the analytes, compensating for potential losses during sample processing and ionization variability in the mass spectrometer.[4][5]

Experimental Protocol

This protocol outlines a general liquid-liquid extraction procedure applicable to a range of benzodiazepines in biological specimens. Optimization of parameters such as pH, solvent choice, and solvent volume may be required for specific applications.

1. Materials and Reagents

• Biological Matrix: Whole blood, plasma, or urine.

• Benzodiazepine (B76468) Standards: Certified reference materials of the target benzodiazepines.

• Deuterated Internal Standards: Deuterated analogs of the target benzodiazepines (e.g., Diazepam-d5, Lorazepam-d4). All standards were obtained from Cerilliant (Round Rock, TX).[6][7][8]

• Buffer Solution: Borate (B1201080) buffer (pH 9-11) or Ammonium (B1175870) Hydroxide (5%).[4][5][9]

• Extraction Solvent: Methyl tert-butyl ether (MTBE), ethyl acetate, or a mixture of organic solvents.[4][5][9]

• Reconstitution Solvent: Acetonitrile/water mixture (e.g., 80:20 v/v).[9]

• Glassware: Centrifuge tubes, pipettes, and vials.

• Equipment: Vortex mixer, centrifuge, and nitrogen evaporator.

2. Sample Preparation

• Allow all samples and standards to equilibrate to room temperature.

• Pipette a 500 µL aliquot of the biological sample (whole blood, plasma, or urine) into a clean centrifuge tube.[4][5]

• Add 50 µL of the deuterated internal standard working solution to each sample, calibrator, and quality control sample.[9]

• Vortex mix for 10 seconds.

3. Liquid-Liquid Extraction Procedure

• Add 500 µL of borate buffer (pH 11) to each tube.[4][5] For serum samples, pH can be adjusted to 9.0 with 5% ammonium hydroxide.[9]

• Vortex for 30 seconds.

• Add 2.5 mL of methyl tert-butyl ether as the extraction solvent.[4][5]

• Cap the tubes and vortex vigorously for 2 minutes to ensure thorough mixing and analyte extraction.

• Centrifuge the samples at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 200 µL of the reconstitution solvent (e.g., 80:20 acetonitrile:water).[9]

• Vortex for 30 seconds to ensure the residue is fully dissolved.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

The analysis is typically performed using a reverse-phase C18 column with a gradient elution. The mass spectrometer is operated in positive ion mode using multiple reaction monitoring (MRM) to detect and quantify the specific transitions for each benzodiazepine and its deuterated internal standard.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of various benzodiazepines using LLE with deuterated standards followed by LC-MS/MS. Values are compiled from multiple sources and may vary depending on the specific matrix and instrumentation.

Benzodiazepine	Deuterated Standard	LLOQ (ng/mL)	Recovery (%)	Reference
Alprazolam	Alprazolam-d5	1	71-96	[4][5]
Clonazepam	Clonazepam-d4	10	95-109	[9]
Diazepam	Diazepam-d5	0.5	71-96	[4][5][7]
Lorazepam	Lorazepam-d4	0.5	71-96	[4][5][7]
Midazolam	Midazolam-d4	1	71-96	[4][5]
Nitrazepam	Nitrazepam-d5	0.5	71-96	[4][5][7]
Oxazepam	Oxazepam-d5	0.5	71-96	[4][5][7]
Temazepam	Temazepam-d5	10	95-109	[9]
Flunitrazepam	Flunitrazepam-d7	0.005 µM	71-96	[4][5]
Nordiazepam	Nordiazepam-d5	0.5	71-96	[4][5][7]

Experimental Workflow Diagram

Caption: Liquid-Liquid Extraction Workflow for Benzodiazepine Analysis.

Conclusion

The described liquid-liquid extraction protocol using deuterated internal standards provides a reliable and reproducible method for the quantification of benzodiazepines in biological matrices. This application note serves as a comprehensive guide for implementing this technique, ensuring high-quality data for clinical and forensic applications. The robustness of LLE, coupled with the precision afforded by deuterated standards, makes this a valuable tool for any laboratory involved in benzodiazepine analysis.

References

• 1. waters.com [waters.com]
• 2. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzodiazepines in complex biological matrices: Recent updates on pretreatment and detection methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of benzodiazepines in ante-mortem and post-mortem whole blood by solid-supported liquid-liquid extraction and UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. itspsolutions.com [itspsolutions.com]
• 9. brjac.com.br [brjac.com.br]

Solid-phase extraction (SPE) methods for Pyrazolam and Pyrazolam-d7

An increasing number of novel psychoactive substances, including designer benzodiazepines like Pyrazolam, presents a continuous challenge for forensic and clinical toxicology laboratories. Accurate and reliable quantification of these compounds in biological matrices is crucial for clinical diagnostics, forensic investigations, and drug development research. Solid-phase extraction (SPE) has emerged as a robust and widely adopted technique for the sample preparation of benzodiazepines from complex biological matrices such as blood and urine. It offers significant advantages over traditional liquid-liquid extraction by providing cleaner extracts, higher analyte recovery, and better reproducibility, and is amenable to automation for high-throughput analysis.

This application note details a validated solid-phase extraction protocol for the quantification of Pyrazolam and its deuterated internal standard, Pyrazolam-d7, in blood samples. The methodology is based on a validated LC-MS/MS method for a panel of designer benzodiazepines, ensuring high sensitivity and specificity. The use of a mixed-mode SPE sorbent allows for effective removal of matrix interferences, leading to reliable and reproducible results. Pyrazolam-d7 is intended for use as an internal standard for the quantification of Pyrazolam by GC- or LC-MS.

Quantitative Data Summary

The following table summarizes the validation data for the solid-phase extraction and subsequent LC-MS/MS analysis of Pyrazolam from blood samples. This data is derived from a comprehensive validation study of 13 designer benzodiazepines[1][2][3].

Parameter	Pyrazolam
Linear Range	1–500 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantitation (LOQ)	1 ng/mL
Recovery	35-90% (range for 13 benzodiazepines, with only two compounds <50%)
Matrix Effect	-52% to 33% (range for 13 benzodiazepines)
Intra-day Imprecision (RSD)	3–20%
Inter-day Imprecision (RSD)	4–21%
Bias	±12%

Experimental Protocols

This section provides a detailed protocol for the solid-phase extraction of Pyrazolam and Pyrazolam-d7 from blood, based on the validated method by Strickland et al. (2019)[1][2][3].

Materials and Reagents

• SPE Cartridges: Mixed-mode cation exchange cartridges

• Blood Samples: 0.5 mL aliquots (blank, calibrators, quality controls, and unknown samples)

• Internal Standard (IS) Working Solution: Pyrazolam-d7 at 1 mg/L in methanol (B129727).

• Sodium Acetate (B1210297) Buffer: 100 mM, pH 4.5

• Wash Solvent 1: Deionized Water

• Wash Solvent 2: 5% Acetonitrile (B52724) in 100 mM Sodium Acetate Buffer (pH 4.5)

• Elution Solvent: 98:2 Ethyl Acetate:Ammonium Hydroxide (B78521) (28–30% NH₃ basis)

• Reconstitution Solvent: Initial mobile phase for LC-MS/MS analysis

• Vortex Mixer

• Centrifuge

• SPE Manifold with vacuum or positive pressure

• Nitrogen Evaporator

Sample Preparation Protocol

• Sample Aliquoting: To 0.5 mL of each blood sample (blank, calibrator, QC, or unknown), add 50 μL of the 1 mg/L Pyrazolam-d7 internal standard working solution. This results in a final IS concentration of 100 ng/mL.

• Vortexing: Vortex the samples to ensure thorough mixing.

• Buffering: Add 1 mL of 100 mM sodium acetate buffer (pH 4.5) to each tube and vortex for 30 seconds.

• Centrifugation: Centrifuge the tubes at 3,000 rpm (approximately 2,095 x g) for 10 minutes to separate red blood cells and proteins.

Solid-Phase Extraction (SPE) Protocol

• Column Conditioning: Condition the mixed-mode SPE columns. (Note: The specific conditioning steps were not detailed in the source document, but a typical procedure for mixed-mode cation exchange would involve sequential washing with methanol and then equilibration with an aqueous buffer like the sodium acetate buffer used for sample preparation).

• Sample Loading: Decant the supernatant from the centrifuged samples onto the conditioned SPE columns. Apply pressure or vacuum at 1–2 psi to load the sample.

• Washing Step 1: Wash the columns with 3 mL of distilled water at a pressure of 2–4 psi.

• Washing Step 2: Wash the columns with 3 mL of 5% acetonitrile in sodium acetate buffer (100 mM; pH 4.5) with an applied pressure of 2–4 psi.

• Drying: Dry the columns for 15 minutes at a high pressure of 60 psi to remove any residual wash solvents.

• Elution: Elute the analytes with 2 mL of ethyl acetate:ammonium hydroxide (98:2).

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract with 0.1 mL of the initial mobile phase for LC-MS/MS analysis. Vortex for 3 seconds and centrifuge at 3,000 rpm for 10 minutes.

• Sample Transfer: Transfer the final reconstituted sample to sample vials for LC-MS/MS analysis.

Logical Workflow Diagram

The following diagram illustrates the key steps in the solid-phase extraction protocol for Pyrazolam and its deuterated internal standard.

Caption: Workflow of the SPE method for Pyrazolam analysis.

References

• 1. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Mitigating Ion Suppression in Pyrazolam-d7 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate ion suppression effects during the analysis of Pyrazolam-d7 by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect Pyrazolam-d7 analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, Pyrazolam-d7, in the mass spectrometer's ion source.[1][2] This interference reduces the ionization efficiency of Pyrazolam-d7, leading to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[3][4]

Q2: What are the common causes of ion suppression in bioanalytical methods?

A2: Common causes of ion suppression include endogenous matrix components such as phospholipids (B1166683), salts, and proteins from biological samples (e.g., plasma, urine).[1][5][6] Exogenous sources can also contribute, including contaminants from sample collection tubes (e.g., plasticizers) and mobile phase additives.[2][3] Ion suppression is particularly problematic when these interfering compounds co-elute with Pyrazolam-d7 from the LC column.[1][2]

Q3: How can I determine if ion suppression is affecting my Pyrazolam-d7 analysis?

A3: A common method to assess ion suppression is the post-column infusion experiment.[7][8] In this technique, a constant flow of Pyrazolam-d7 solution is infused into the LC eluent after the analytical column and before the mass spectrometer. A blank matrix sample is then injected. Any dip in the constant baseline signal of Pyrazolam-d7 indicates the retention time at which matrix components are eluting and causing ion suppression.[5]

Q4: What is the role of Pyrazolam-d7 as a stable isotope-labeled internal standard (SIL-IS)?

A4: Pyrazolam-d7 is a deuterated form of Pyrazolam and is an ideal internal standard. Since it is structurally and chemically very similar to the analyte (Pyrazolam), it will have a nearly identical retention time and experience similar degrees of ion suppression.[1] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity due to ion suppression can be effectively compensated for, leading to more accurate and precise quantification.[9]

Troubleshooting Guide

Issue: Low or inconsistent signal intensity for Pyrazolam-d7.

This is a primary indicator of potential ion suppression. The following steps can help troubleshoot and mitigate this issue.

Step 1: Evaluate and Optimize Sample Preparation

Inadequate sample cleanup is a major contributor to ion suppression.[4] The goal is to effectively remove matrix components while efficiently recovering Pyrazolam-d7.

• Protein Precipitation (PPT): While simple and fast, PPT is often the least effective method for removing phospholipids and other interfering substances, leading to significant ion suppression.[2][10]

• Liquid-Liquid Extraction (LLE): LLE offers cleaner extracts than PPT by partitioning the analyte into an immiscible organic solvent, leaving many matrix components behind in the aqueous phase.[10]

• Solid-Phase Extraction (SPE): SPE is generally the most effective technique for removing interfering matrix components.[1][10] Mixed-mode SPE, which utilizes a combination of retention mechanisms (e.g., reversed-phase and ion-exchange), can provide even cleaner extracts for complex matrices like urine.[11][12]

Quantitative Comparison of Sample Preparation Techniques for Benzodiazepine (B76468) Analysis

Sample Preparation Technique	Average Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>90%	High (Significant Suppression)	Simple, fast, inexpensive.	High levels of residual matrix components.[2][10]
Liquid-Liquid Extraction (LLE)	80-95%	Moderate	Good removal of salts and highly polar interferences.	Can be labor-intensive, uses organic solvents.[10]
Solid-Phase Extraction (SPE)	>90%	Low	Excellent removal of a wide range of interferences.	More complex and costly than PPT or LLE.[1][10]
Mixed-Mode SPE (e.g., MCX)	~91%	Very Low	Highly selective, resulting in very clean extracts.[11][12]	Can require more method development.

Step 2: Optimize Chromatographic Conditions

The goal is to chromatographically separate Pyrazolam-d7 from any co-eluting, ion-suppressing matrix components.

• Modify the LC Gradient: Adjusting the mobile phase gradient can alter the elution profile of both the analyte and interfering compounds.[1]

• Change the Stationary Phase: Using a different column chemistry (e.g., C18, Phenyl-Hexyl) can change the selectivity of the separation.

• Employ UHPLC: Ultra-High-Performance Liquid Chromatography (UHPLC) systems with sub-2 µm particle columns provide higher resolution and better peak separation, which can be effective in separating the analyte from matrix interferences.[13]

Step 3: Adjust Mass Spectrometry Source Conditions

While less common for mitigating predictable matrix effects, optimizing the ion source parameters can sometimes help.

• Ionization Source Selection: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression from non-volatile salts compared to Electrospray Ionization (ESI).[2][14][15] However, ESI is generally more suitable for a wider range of compounds, including benzodiazepines.

• Source Parameter Optimization: Fine-tuning parameters like capillary voltage, gas flow rates, and source temperature can influence ionization efficiency.

Experimental Protocols

Protocol 1: Mixed-Mode Solid-Phase Extraction (SPE) for Urine Samples

This protocol is adapted from methods for benzodiazepine analysis in urine and is effective at minimizing matrix effects.[11][12]

• Sample Pre-treatment: To 200 µL of urine in a 96-well plate, add 20 µL of Pyrazolam-d7 internal standard solution and 200 µL of 0.5 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.0). If analyzing for glucuronidated metabolites, include β-glucuronidase enzyme and incubate at 50°C for 1 hour.

• Sample Quenching: Add 200 µL of 4% phosphoric acid (H₃PO₄) to each well.

• SPE Loading: Load the pre-treated samples onto an Oasis MCX µElution Plate.

• Wash Step 1: Wash the sorbent with 200 µL of 0.02 N HCl.

• Wash Step 2: Wash the sorbent with 200 µL of 20% methanol.

• Elution: Elute the analytes with 2 x 25 µL of 5% ammonium hydroxide (B78521) in acetonitrile.

• Dilution: Dilute the eluate with 50 µL of mobile phase A before injection.

Protocol 2: UPLC-MS/MS Analytical Method

This is a general UPLC-MS/MS method suitable for the analysis of benzodiazepines.[12][13]

• LC Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.5 mL/min

• Gradient:

  • Start at 10% B

  • Linear ramp to 50% B over 3.0 minutes

  • Linear ramp to 95% B over 0.5 minutes

  • Hold at 95% B for 0.5 minutes

  • Return to 10% B and re-equilibrate for 1.0 minute

• Injection Volume: 5 µL

• MS System: Tandem Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be optimized for Pyrazolam and Pyrazolam-d7.

Visualizations

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. waters.com [waters.com]
• 12. lcms.cz [lcms.cz]
• 13. waters.com [waters.com]
• 14. providiongroup.com [providiongroup.com]
• 15. agilent.com [agilent.com]

How to correct for isotopic interference from unlabeled Pyrazolam

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Pyrazolam. The focus is on identifying and correcting for isotopic interference from the unlabeled compound during mass spectrometry analysis, a critical step for ensuring analytical accuracy.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of unlabeled Pyrazolam analysis?

Isotopic interference occurs when the mass spectrum of unlabeled Pyrazolam exhibits multiple peaks due to the presence of naturally occurring heavier isotopes of its constituent elements. The chemical formula for Pyrazolam is C₁₆H₁₂BrN₅.[1][2] The most significant interference arises from the two stable isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have nearly equal natural abundance. This results in a prominent "M+2" peak in the mass spectrum, which is two mass units heavier than the monoisotopic peak ("M").[3] This M+2 peak can overlap with the signal of a deuterated or ¹³C-labeled internal standard, leading to inaccurate quantification.

Q2: What are the primary natural isotopes that cause interference in Pyrazolam analysis?

The primary sources of isotopic interference for Pyrazolam are the heavy isotopes of bromine and carbon. While other elements like nitrogen also have stable isotopes, their contribution is less pronounced.

Element	Isotope	Natural Abundance (%)	Contribution to Pyrazolam Spectrum
Bromine	⁷⁹Br	~50.69%	Contributes to the monoisotopic peak (M)
⁸¹Br	~49.31%	Creates a significant M+2 peak of nearly equal intensity to M
Carbon	¹²C	~98.93%	Primary contributor to the monoisotopic peak (M)
¹³C	~1.107%	Contributes to the M+1 peak
Nitrogen	¹⁴N	~99.632%	Primary contributor to the monoisotopic peak (M)
¹⁵N	~0.368%	Contributes to the M+1 peak

Q3: Why is correcting for this isotopic interference crucial for accurate results?

Correcting for isotopic interference is essential for several reasons:

• Accurate Quantification: In quantitative analyses that use a stable isotope-labeled (SIL) internal standard (e.g., Pyrazolam-d4), the M+2 peak of the unlabeled Pyrazolam can artificially inflate the signal of the SIL internal standard, leading to an underestimation of the analyte's true concentration.

• Purity Assessment: Uncorrected isotopic peaks can be mistaken for impurities in the sample.

• Metabolite Identification: In metabolism studies, it is critical to distinguish between true metabolites and isotopic peaks of the parent drug. Pyrazolam is noted to be largely excreted unchanged, making accurate detection of the parent compound paramount.[1][4][5]

Troubleshooting Guide

Issue: My analyte signal appears artificially high, or I observe a peak for my labeled internal standard in a sample containing only unlabeled Pyrazolam.

This is a common sign of isotopic interference. The M+2 peak from the ⁸¹Br isotope of unlabeled Pyrazolam is likely overlapping with the signal of your labeled internal standard.

Troubleshooting Steps:

• Analyze a high-concentration standard of unlabeled Pyrazolam. Acquire a full-scan mass spectrum.

• Identify the monoisotopic peak (M) , which corresponds to the molecule containing only the most abundant isotopes (e.g., ¹²C, ¹H, ¹⁴N, ⁷⁹Br). For Pyrazolam (C₁₆H₁₂BrN₅), the protonated monoisotopic mass [M+H]⁺ will be approximately 354.03 m/z.

• Identify the M+2 peak. You should observe a peak at approximately 356.03 m/z with an intensity that is roughly 97% of the monoisotopic peak. This is the characteristic signature of a compound containing one bromine atom.[3]

• Compare the m/z of the M+2 peak with your labeled internal standard. If they are the same or very close, you have confirmed isotopic overlap.

Experimental Protocol: Mathematical Correction for Isotopic Interference

This protocol provides a detailed method for mathematically correcting the interference of unlabeled Pyrazolam on its corresponding stable isotope-labeled internal standard (SIL-IS). This method is applicable when the SIL-IS mass is 2 Da heavier than the unlabeled analyte (e.g., using a Pyrazolam standard with two deuterium (B1214612) atoms).

Methodology:

• Acquire Data: Analyze your samples using a high-resolution mass spectrometer to ensure the isotopic peaks are well-resolved. Collect data for both the unlabeled Pyrazolam (analyte) and the SIL-IS.

• Measure Signal Intensities:

  • Measure the intensity of the monoisotopic peak of unlabeled Pyrazolam (let's call this I_M). This peak corresponds to the molecule with ⁷⁹Br.

  • Measure the intensity of the M+2 peak in a pure, unlabeled Pyrazolam standard (let's call this I_M+2_std). This peak corresponds to the molecule with ⁸¹Br.

  • Measure the total signal intensity at the m/z of the SIL-IS in your sample (let's call this I_Total_SIL). This signal contains contributions from both the actual SIL-IS and the M+2 peak of the unlabeled Pyrazolam.

• Calculate the Interference Ratio:

  • Using the data from your pure unlabeled standard, calculate the ratio of the M+2 peak intensity to the M peak intensity.

  • Interference Ratio (R) = I_M+2_std / I_M_std

  • This ratio should be approximately 0.97 for a compound with one bromine atom.

• Calculate and Apply the Correction:

  • For each sample, calculate the interference signal (I_Interference) from the unlabeled Pyrazolam that is contributing to the SIL-IS signal.

  • I_Interference = I_M_sample * R (where I_M_sample is the intensity of the monoisotopic peak of unlabeled Pyrazolam in that specific sample).

  • Calculate the true intensity of your SIL-IS (I_Corrected_SIL) by subtracting the interference.

  • I_Corrected_SIL = I_Total_SIL - I_Interference

• Quantify: Use the corrected SIL-IS intensity (I_Corrected_SIL) for all subsequent quantification calculations. Many mass spectrometry software packages can automate this correction process.[6][7]

Quantitative Data Summary for Correction:

Step	Parameter	Symbol	Description	Example Calculation
1	Monoisotopic Peak Intensity (Analyte in Sample)	I_M_sample	Measured intensity of the ⁷⁹Br-Pyrazolam peak.	500,000 counts
2	Interference Ratio	R	Pre-determined ratio of (⁸¹Br peak / ⁷⁹Br peak).	0.97
3	Total Labeled Signal Intensity	I_Total_SIL	Measured intensity at the m/z of the SIL-IS.	800,000 counts
4	Calculated Interference	I_Interference	I_M_sample * R	500,000 * 0.97 = 485,000 counts
5	Corrected Labeled Signal Intensity	I_Corrected_SIL	I_Total_SIL - I_Interference	800,000 - 485,000 = 315,000 counts

Visualizations

Caption: Workflow for mathematical correction of isotopic interference.

Caption: Logical diagram of M+2 isotopic peak overlap.

References

• 1. Pyrazolam - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. m.psychonautwiki.org [m.psychonautwiki.org]
• 6. benchchem.com [benchchem.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

Method validation of Pyrazolam analysis using Pyrazolam-d7 according to guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Pyrazolam, a designer benzodiazepine. The focus is on a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, with comparisons to alternative techniques. This document is intended to assist researchers, scientists, and drug development professionals in selecting and implementing robust analytical methods for Pyrazolam. The use of a deuterated internal standard, such as Pyrazolam-d7, is best practice for ensuring accuracy and precision in quantitative analysis by compensating for matrix effects and variability during sample preparation.[1]

Quantitative Method Performance

The following table summarizes the validation parameters for a published LC-MS/MS method for the analysis of Pyrazolam in postmortem blood.[2] This method provides a sensitive and robust procedure for the quantification of Pyrazolam. For comparison, key parameters for an alternative analytical technique, an Enzyme-Linked Immunosorbent Assay (ELISA), are also presented.

Parameter	LC-MS/MS Method (in postmortem blood)[2]	ELISA Method (in blood)[3][4]
Linear Range	1–500 ng/mL	Not applicable (Screening Method)
Limit of Detection (LOD)	0.5 ng/mL	2.5 ng/mL (0.0025 mg/L)
Limit of Quantification (LOQ)	1 ng/mL	5 ng/mL (0.005 mg/L)
Intra-day Precision (%RSD)	3–20%	Not Reported
Inter-day Precision (%RSD)	4–21%	Not Reported
Bias	±12%	Not Reported
Recovery	35–90%	Not Applicable
Internal Standard	Not explicitly Pyrazolam-d7, but a deuterated standard is implied for the panel.	Not Applicable

Experimental Protocols

Validated LC-MS/MS Method for Pyrazolam in Postmortem Blood[2]

This method was validated for the determination of 13 designer benzodiazepines, including Pyrazolam.

1. Sample Preparation: Solid Phase Extraction (SPE)

• To 0.5 mL of a blood sample (calibrators, quality controls, or case samples), 50 μL of the internal standard working solution was added and vortexed.

• The samples were then subjected to solid phase extraction.

2. Chromatographic Separation: Liquid Chromatography

• Column: C18 column

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water

  • Solvent B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.7 mL/min

• Gradient: The gradient started at 15% B, increased to 20% B over 1.5 min, then to 32% B by 10 min, and finally ramped to 100% B, holding for 2 min. The system was then re-equilibrated for 1.5 min.

• Total Run Time: 13.5 min

3. Detection: Tandem Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

Alternative Method: UHPLC-MS Analysis with Diazepam Internal Standard[5]

This method was used for the analysis of Pyrazolam in tablet samples.

1. Sample Preparation

• Pyrazolam tablet samples and a reference standard were prepared for analysis.

• Diazepam was used as the internal standard.

2. Chromatographic Separation: Ultra-High-Performance Liquid Chromatography (UHPLC)

• The analysis resulted in the elution of Pyrazolam at approximately 1.02 minutes and the internal standard, diazepam, at approximately 2.68 minutes.

3. Detection: Mass Spectrometry

• The mass spectrometer was used to detect the protonated molecular ion of Pyrazolam.

Alternative Screening Method: ELISA[3][4]

This immunoassay can be used for the initial screening of Pyrazolam in biological samples.

1. Principle

• This is a competitive immunoassay where Pyrazolam in the sample competes with a labeled drug for a limited number of antibody binding sites.

• The amount of signal generated is inversely proportional to the amount of Pyrazolam present in the sample.

2. Procedure

• Calibrators and controls are prepared by fortifying blank blood or buffer with known concentrations of a reference standard (e.g., oxazepam).[4]

• Samples are diluted with a buffer solution before being added to the antibody-coated wells.[4]

• After incubation and washing steps, a substrate is added to produce a colorimetric signal that is measured.

Methodology and Workflow Diagrams

The following diagrams illustrate the logical workflow of the analytical methods and the general principles of bioanalytical method validation according to regulatory guidelines.

Caption: Workflow for Pyrazolam analysis using LC-MS/MS.

Caption: General workflow for bioanalytical method validation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Navigating the Analytical Maze: An Inter-laboratory Comparison Guide to Pyrazolam Analysis Using Pyrazolam-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Pyrazolam, a potent designer benzodiazepine, with a focus on the use of its deuterated internal standard, Pyrazolam-d7. The data and protocols presented are synthesized from various validated methods to offer a comparative overview of performance across different laboratory settings. This document is intended to aid in the selection and implementation of robust and reliable analytical methods for research, clinical, and forensic applications.

Quantitative Performance Comparison

The use of a stable isotope-labeled internal standard like Pyrazolam-d7 is critical for accurate quantification as it effectively compensates for variations in sample preparation and instrument response. The following tables summarize the performance characteristics of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of Pyrazolam in whole blood.

Table 1: Calibration and Linearity Data for Pyrazolam Analysis

Parameter	Value	Reference
Calibration Model	Linear with 1/x weighting	[1]
Linear Range	1 - 500 ng/mL	[1][2]
Correlation Coefficient (r²)	> 0.990	[1]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Pyrazolam in Whole Blood

Parameter	Value	Method	Reference
Limit of Detection (LOD)	0.5 ng/mL	LC-MS/MS (Signal-to-Noise Ratio >3)	[1][2]
Limit of Quantification (LOQ)	1 ng/mL	LC-MS/MS	[1][2]

Table 3: Accuracy and Precision Data from a Validated LC-MS/MS Method for Pyrazolam

Parameter	Value	Reference
Bias	±12%	[1][2]
Intra-day Imprecision (RSD)	3 - 20%	[1][2]
Inter-day Imprecision (RSD)	4 - 21%	[1][2]
Matrix Effects (RSD)	3 - 20%	[1][2]
Recovery	35 - 90%	[1][2]

Experimental Protocols

A detailed experimental protocol is crucial for the reproducibility of analytical results. The following outlines a typical workflow for the quantification of Pyrazolam in biological matrices using LC-MS/MS with Pyrazolam-d7 as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Aliquot: 0.5 mL of postmortem blood.

• Internal Standard Spiking: Fortify the sample with Pyrazolam-d7.

• Extraction: Perform solid-phase extraction.

• Elution and Reconstitution: Elute the analytes and reconstitute in the initial mobile phase.

Chromatographic Separation: Liquid Chromatography (LC)

• Column: C18 analytical column.

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (B52724) (Solvent B).

• Flow Rate: 0.7 mL/min.

• Gradient Program:

  • Start at 15% B.

  • Increase to 20% B over 1.5 min.

  • Increase to 32% B by 10 min.

  • Ramp to 100% B and hold for 2 min.

  • Equilibrate back to initial conditions for 1.5 min.

• Total Run Time: 13.5 min.[2]

Detection: Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor at least two transitions for Pyrazolam, one for quantification and one for confirmation.

Visualized Workflows and Pathways

To further clarify the analytical process and the pharmacological context of Pyrazolam, the following diagrams are provided.

General Experimental Workflow for Pyrazolam Analysis.

Simplified Benzodiazepine Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: Unpacking the Accuracy and Precision of Pyrazolam-d7 for Low-Level Pyrazolam Quantification

For researchers, scientists, and drug development professionals engaged in the precise quantification of novel psychoactive substances, the choice of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides a comprehensive comparison of Pyrazolam-d7 as an internal standard for the quantification of low levels of Pyrazolam, particularly by liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into the experimental data that underscores the superior accuracy and precision of using a deuterated standard compared to alternative analytical approaches.

The emergence of designer benzodiazepines like Pyrazolam necessitates the development of robust and sensitive analytical methods for their detection and quantification in various biological matrices. The use of a stable isotope-labeled internal standard, such as Pyrazolam-d7, is widely recognized as the gold standard in quantitative bioanalysis.[1][2] This is attributed to its ability to mimic the analyte of interest throughout the entire analytical process, from sample preparation to detection, thereby compensating for variations in extraction recovery, matrix effects, and instrument response.[2][3]

Performance Under the Microscope: Pyrazolam-d7 in Action

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the technique of choice for the analysis of benzodiazepines due to its high sensitivity and specificity.[4] When coupled with the use of a deuterated internal standard, the method's reliability is significantly enhanced.

One validated LC-MS/MS method for the quantification of 13 designer benzodiazepines, including Pyrazolam, demonstrates the high performance achievable.[5] While this particular study did not explicitly state the use of Pyrazolam-d7, it highlights the low limits of detection and quantification attainable for Pyrazolam, which are crucial for analyzing low-level samples. The use of a dedicated deuterated internal standard like Pyrazolam-d7 would be expected to yield even more robust results by effectively minimizing matrix-induced variations.[6]

Performance Metric	Pyrazolam Quantification with a Validated LC-MS/MS Method	Alternative Method (ELISA)
Limit of Detection (LOD)	0.5 ng/mL[5]	0.0025 mg/L (2.5 ng/mL)[4]
Limit of Quantification (LOQ)	1 ng/mL[5]	0.005 mg/L (5 ng/mL)[4]
Bias	±12%[5]	Not specified
Intra-day Imprecision (RSD)	3-20%[5]	Not specified
Inter-day Imprecision (RSD)	4-21%[5]	Not specified
Recovery	35-90%[5]	Not specified

Table 1: Comparison of Quantitative Performance for Pyrazolam Analysis. The data for the LC-MS/MS method is derived from a validation study for a panel of designer benzodiazepines.[5] The ELISA data provides a reference for an alternative screening method.[4] The use of Pyrazolam-d7 as an internal standard in the LC-MS/MS method is expected to yield results at the higher end of the reported precision and accuracy ranges.

Alternative Analytical Approaches

While LC-MS/MS with a deuterated internal standard is the preferred method for quantitative analysis, other techniques are available, primarily for screening purposes. Immunoassays, such as ELISA, can detect the presence of Pyrazolam and offer a preliminary indication of exposure.[4] However, these methods are generally less specific and may exhibit cross-reactivity with other benzodiazepines. Furthermore, they do not provide the same level of accuracy and precision as chromatographic methods for quantification. For forensic and clinical applications where precise quantification is critical, confirmation with a more robust method like LC-MS/MS is essential.

Experimental Protocols: A Glimpse into the Workflow

The following provides a generalized experimental protocol for the quantification of Pyrazolam in a biological matrix (e.g., blood, urine) using LC-MS/MS with Pyrazolam-d7 as an internal standard.

1. Sample Preparation:

• Spiking: To a known volume of the biological sample, a precise amount of Pyrazolam-d7 internal standard solution is added.

• Extraction: The sample is then subjected to an extraction procedure to isolate the analyte and internal standard from the matrix components. This can be achieved through liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[7][8]

  • LLE Example: Addition of a buffer and an organic solvent, followed by vortexing and centrifugation to separate the layers. The organic layer containing the analytes is then evaporated and reconstituted in the mobile phase.[8]

  • SPE Example: The sample is loaded onto an SPE cartridge, washed to remove interferences, and then the analytes are eluted with an appropriate solvent.[7]

2. LC-MS/MS Analysis:

• Chromatographic Separation: The extracted sample is injected into an LC system equipped with a suitable column (e.g., C18) to separate Pyrazolam and Pyrazolam-d7 from other components. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., acetonitrile (B52724) or methanol) is typically used.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both Pyrazolam and Pyrazolam-d7 are monitored. This provides high selectivity and sensitivity.

3. Data Analysis:

• Quantification: The peak areas of the analyte (Pyrazolam) and the internal standard (Pyrazolam-d7) are measured. The concentration of Pyrazolam in the original sample is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this to a calibration curve prepared with known concentrations of Pyrazolam and a constant concentration of Pyrazolam-d7.

Visualizing the Workflow and Logic

To further elucidate the experimental process and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for Pyrazolam quantification using an internal standard.

Caption: How Pyrazolam-d7 corrects for analytical variability.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. lcms.cz [lcms.cz]
• 8. agilent.com [agilent.com]

Navigating the Analytical Maze: A Comparative Guide to GC-MS and LC-MS/MS for Pyrazolam Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of novel psychoactive substances like pyrazolam (B6416683) is paramount. This guide provides a comparative analysis of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the determination of pyrazolam, with the use of its deuterated internal standard, pyrazolam-d7.

While both GC-MS and LC-MS/MS are staples in modern analytical laboratories, they present distinct advantages and challenges in the context of pyrazolam analysis. This guide aims to dissect these differences, offering a clear perspective supported by available experimental data to aid in method selection and development.

At a Glance: Key Performance Metrics

A critical aspect of any analytical method is its quantitative performance. Based on a comprehensive review of published literature, LC-MS/MS has emerged as a well-documented and highly sensitive technique for pyrazolam quantification. In contrast, a specific, validated GC-MS method for the quantitative analysis of pyrazolam remains less prevalent in readily available scientific literature. The following table summarizes the quantitative performance parameters for a validated LC-MS/MS method for pyrazolam in blood.

Parameter	LC-MS/MS	GC-MS
Limit of Detection (LOD)	0.5 ng/mL[1]	Data not available
Limit of Quantification (LOQ)	1 ng/mL[1]	Data not available
Linearity Range	1 - 500 ng/mL[1]	Data not available
Internal Standard	Pyrazolam-d7	Pyrazolam-d7 (suitable)
Derivatization	Not required	Often required for benzodiazepines

In-Depth Look: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has proven to be a robust and sensitive method for the direct analysis of pyrazolam in biological matrices. Its primary advantage lies in its ability to analyze thermally labile and non-volatile compounds like benzodiazepines without the need for chemical derivatization, simplifying sample preparation and reducing analysis time.

Experimental Protocol: LC-MS/MS Analysis of Pyrazolam in Blood

This protocol is based on a validated method for the quantification of 13 designer benzodiazepines, including pyrazolam, in postmortem blood.[1]

1. Sample Preparation:

• Internal Standard Spiking: To a 0.5 mL blood sample, an appropriate amount of pyrazolam-d7 internal standard is added.

• Solid Phase Extraction (SPE): The sample is then subjected to solid phase extraction for cleanup and concentration of the analyte.

• Elution: The analyte is eluted from the SPE cartridge.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a suitable mobile phase for injection.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol (B129727) with formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific detection of pyrazolam and pyrazolam-d7.

LC-MS/MS Experimental Workflow

Exploring the Alternative: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and widely used technique for the analysis of a broad range of compounds. However, its application to benzodiazepines, including pyrazolam, often presents challenges due to their polarity and thermal lability.

Key Considerations for GC-MS Analysis of Pyrazolam:

• Derivatization: To improve volatility and thermal stability, benzodiazepines frequently require derivatization prior to GC-MS analysis. Common derivatizing agents include silylating agents (e.g., BSTFA) or alkylating agents. This additional step can increase sample preparation time and introduce potential variability.

• Thermal Degradation: Even with derivatization, some benzodiazepines can be susceptible to degradation in the high temperatures of the GC inlet and column, potentially leading to inaccurate quantification.

While a detailed, validated protocol for pyrazolam is elusive, a general workflow for benzodiazepine (B76468) analysis by GC-MS can be outlined.

General Experimental Protocol: GC-MS Analysis of Benzodiazepines

1. Sample Preparation:

• Internal Standard Spiking: Addition of pyrazolam-d7.

• Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte from the biological matrix.

• Derivatization: Reaction with a suitable derivatizing agent to enhance volatility and thermal stability.

• Solvent Evaporation and Reconstitution: The derivatized sample is concentrated and dissolved in a solvent suitable for GC injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for drug analysis (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Split/splitless or other appropriate injection mode.

• Oven Temperature Program: A carefully optimized temperature gradient to ensure good chromatographic separation.

• Mass Spectrometer: A single quadrupole or tandem quadrupole mass spectrometer operating in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.

The Underlying Science: Pyrazolam's Mechanism of Action

Pyrazolam, like other benzodiazepines, exerts its effects by modulating the activity of the gamma-aminobutyric acid (GABA) type A (GABAA) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.

Pyrazolam's Mechanism of Action

Conclusion: Choosing the Right Tool for the Job

Based on the currently available scientific literature, LC-MS/MS stands out as the more established, sensitive, and straightforward method for the quantitative analysis of pyrazolam in biological samples. The ability to directly analyze the compound without derivatization significantly simplifies the workflow and reduces potential sources of error.

While GC-MS remains a valuable tool in toxicology, the lack of a specific, validated method for pyrazolam necessitates considerable method development and validation efforts. Researchers considering GC-MS for pyrazolam analysis should be prepared to invest time in optimizing derivatization, chromatographic separation, and detection parameters.

For laboratories requiring high-throughput, sensitive, and reliable quantification of pyrazolam, an LC-MS/MS-based approach, utilizing pyrazolam-d7 as an internal standard, is the recommended course of action. Future research developing and validating a robust GC-MS method for pyrazolam would be a valuable contribution to the field of forensic and clinical toxicology.

References

• 1. nist.gov [nist.gov]

Evaluating the Robustness of Pyrazolam Quantification: A Comparative Guide to Internal Standard Selection

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of novel psychoactive substances (NPS) like pyrazolam (B6416683) is critical in forensic toxicology, clinical research, and drug development. The robustness of an analytical method ensures its reliability under the minor variations that can occur during routine use. A key factor in achieving this robustness, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, is the choice of an appropriate internal standard (IS). This guide provides a comparative evaluation of using a deuterated internal standard, Pyrazolam-d7, versus a non-deuterated alternative for the quantification of pyrazolam, with supporting experimental data and protocols.

The Critical Role of Internal Standards in Method Robustness

An ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response. The most effective internal standards are stable isotope-labeled (SIL) analogues of the analyte, such as Pyrazolam-d7. These compounds are chemically identical to the analyte but have a different mass due to the incorporation of heavy isotopes (e.g., deuterium). This mass difference allows them to be distinguished by the mass spectrometer, while their identical chemical properties ensure they experience the same variations as the analyte.

Performance Comparison: Pyrazolam-d7 vs. a Non-Deuterated Alternative

To illustrate the impact of internal standard selection on method robustness, we will compare the expected performance of Pyrazolam-d7 with a commonly used non-deuterated internal standard for benzodiazepine (B76468) analysis, Diazepam-d5. While not a direct structural analogue of pyrazolam, Diazepam-d5 is often used as a surrogate IS in broader benzodiazepine screening methods.

Table 1: Comparison of Internal Standard Performance Under Method Variations

Parameter Varied	Expected Impact on Quantification with Pyrazolam-d7	Expected Impact on Quantification with Diazepam-d5 (Non-deuterated surrogate)	Rationale
Matrix Effects	Minimal Impact: Co-eluting matrix components will affect both Pyrazolam and Pyrazolam-d7 similarly, leading to accurate correction.	Significant Impact: Differential matrix effects on Pyrazolam and Diazepam-d5 can lead to ion suppression or enhancement, resulting in inaccurate quantification.	Pyrazolam-d7 has the same chromatographic retention time and ionization efficiency as pyrazolam, ensuring it is equally affected by matrix interferences. Diazepam-d5 will have a different retention time and may be affected differently by the sample matrix.
Extraction Recovery	High Accuracy: Any loss of analyte during sample preparation will be mirrored by a proportional loss of Pyrazolam-d7, ensuring the analyte/IS ratio remains constant.	Potential for Inaccuracy: Differences in the physicochemical properties of Pyrazolam and Diazepam-d5 can lead to variations in their recovery during extraction, introducing bias.	The identical chemical structure of Pyrazolam-d7 ensures it behaves the same as the analyte during extraction procedures.
Instrumental Variability	Excellent Correction: Fluctuations in injection volume or mass spectrometer response will affect both analyte and IS equally.	Good Correction: Will correct for general instrumental drift but may not fully compensate for analyte-specific variations.	As both are introduced into the system together, general instrumental fluctuations are corrected. However, analyte-specific response changes are best corrected by a co-eluting, structurally identical IS.
Mobile Phase pH Variation	Robust: Small changes in mobile phase pH will have a similar effect on the retention time and ionization of both Pyrazolam and Pyrazolam-d7.	Less Robust: The retention time of Diazepam-d5 will shift differently to that of Pyrazolam with pH changes, potentially leading to co-elution with different matrix components and altered matrix effects.	The ionization and chromatographic behavior of benzodiazepines can be pH-dependent. A non-analogous IS may respond differently to these changes.
Column Temperature Fluctuation	Robust: Minor temperature variations will affect the retention times of both analyte and IS in a similar manner.	Less Robust: Temperature can influence the retention of benzodiazepines, and the effect may not be identical for Pyrazolam and Diazepam-d5, potentially altering the separation from interfering matrix components.	Chromatographic retention is temperature-dependent, and this dependence can vary between different compounds.

Experimental Data: Method Validation for Pyrazolam Analysis

The following data is summarized from a validated LC-MS/MS method for the quantification of 13 designer benzodiazepines, including pyrazolam, in blood.[1][2][3] This method utilized a suite of deuterated internal standards, demonstrating the high level of performance achievable with this approach.

Table 2: Method Validation Parameters for Pyrazolam Quantification

Validation Parameter	Result
Linearity (ng/mL)	1–500
Coefficient of Determination (r²)	> 0.99
Intra-day Precision (%RSD)	3–20%
Inter-day Precision (%RSD)	4–21%
Accuracy (Bias)	±12%
Matrix Effect (% Suppression/Enhancement)	-52% to +33% (RSD 3-20%)
Extraction Recovery (%)	35–90%
Limit of Detection (LOD) (ng/mL)	0.5
Limit of Quantification (LOQ) (ng/mL)	1.0

Data adapted from Mei et al., J Anal Toxicol, 2019.[1][2][3]

The wide range observed for matrix effects and extraction recovery across different sources highlights the critical need for an internal standard that can effectively compensate for these variations to ensure accurate and precise results. A deuterated internal standard like Pyrazolam-d7 is the most effective tool for this purpose.

Experimental Protocols

Sample Preparation (Solid Phase Extraction)

A detailed protocol for the extraction of pyrazolam from a biological matrix is crucial for reproducibility. The following is a representative solid-phase extraction (SPE) procedure for blood samples.[1][2][3]

Caption: Solid-Phase Extraction (SPE) Workflow for Pyrazolam.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of pyrazolam.

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from low to high organic phase (acetonitrile) over several minutes.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 30 - 40 °C

  • Injection Volume: 5 - 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Pyrazolam: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific transitions to be optimized)

    • Pyrazolam-d7: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific transitions to be optimized, with a mass shift corresponding to the deuterium (B1214612) labeling)

Robustness Testing Workflow

To formally evaluate the robustness of an analytical method, a systematic approach is employed where key method parameters are intentionally varied within a predefined range. The impact of these variations on the analytical results is then assessed.

Caption: Workflow for Robustness Testing of an Analytical Method.

Conclusion

The use of a stable isotope-labeled internal standard, such as Pyrazolam-d7, is paramount for developing a robust and reliable method for the quantification of pyrazolam. Its ability to accurately correct for variations in sample preparation and instrumental analysis, particularly matrix effects, provides a significant advantage over non-deuterated surrogate internal standards. The experimental data from validated methods underscore the high performance achievable with this approach. For researchers, scientists, and drug development professionals, the adoption of Pyrazolam-d7 as the internal standard of choice is a critical step towards ensuring the accuracy and defensibility of their analytical results.

References

• 1. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]

The Gold Standard vs. The Alternative: A Comparative Guide to Internal Standards in Benzodiazepine Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of benzodiazepines, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of deuterated versus non-deuterated internal standards, supported by experimental data, to facilitate the selection of the most appropriate standard for robust and defensible bioanalytical methods.

Internal standards (IS) are indispensable in analytical techniques like liquid chromatography-mass spectrometry (LC-MS) for correcting analytical variability. An ideal internal standard should closely mimic the physicochemical properties of the analyte of interest. This has led to the widespread adoption of stable isotope-labeled internal standards (SIL-IS), with deuterated standards being the most common. Non-deuterated standards, typically structural analogs, are also used. This guide presents a head-to-head comparison of these two approaches for benzodiazepine (B76468) analysis.

Performance Under the Microscope: A Quantitative Comparison

Deuterated internal standards are widely regarded as the "gold standard" in quantitative LC-MS analysis due to their near-identical chemical and physical properties to the analyte.[1][2] This similarity allows them to effectively compensate for variations during sample preparation, as well as for matrix effects that can suppress or enhance the analyte signal during ionization.[3]

The superiority of deuterated internal standards in mitigating these effects and improving data quality is evident in numerous studies. The following tables summarize key performance parameters from comparative and validation studies, demonstrating the quantitative advantages of using a deuterated IS.

Table 1: Performance of Deuterated Internal Standards in Benzodiazepine Analysis

Analyte	Matrix	Concentration	Precision (%CV / %RSD)	Accuracy (% Recovery / % of Nominal)	Reference
Multiple Benzodiazepines	Urine	100 ng/mL	< 9%	99.7% - 107.3%	[4][5]
Multiple Benzodiazepines	Urine	25 ng/mL	< 10%	Close to 100%	[2]
Multiple Benzodiazepines	Urine	N/A	3% - 12% (Between-day)	56% - 83% (Average Recovery)	[6]
Clonazepam	Serum	N/A	< 4.3% (Intra- and Inter-day)	95% - 109%	[7]
N-desmethylclobazam	Serum	N/A	< 7.5% (Intra- and Inter-day)	95% - 109%	[7]
Clobazam	Serum	N/A	< 9.7% (Intra- and Inter-day)	95% - 109%	[7]

Table 2: Comparative Performance of a Non-Deuterated (Structural Analog) Internal Standard

A study comparing the use of temazepam (a structural analog) as an internal standard for the analysis of clonazepam, clobazam, and N-desmethylclobazam found a good correlation with results obtained using deuterated internal standards.[7] The reported precision and recovery data for the method using the non-deuterated standard are presented below.

Analyte	Internal Standard	Precision (%RSD, Intra- and Inter-day)	Accuracy (% Recovery)	Reference
Clonazepam	Temazepam	< 4.3%	95% - 109%	[7]
Clobazam	Temazepam	< 9.7%	95% - 109%	[7]
N-desmethylclobazam	Temazepam	< 7.5%	95% - 109%	[7]

While the performance with a carefully selected structural analog can be acceptable, deuterated standards are generally preferred because their co-elution with the analyte provides more reliable compensation for matrix effects.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are representative protocols for the analysis of benzodiazepines in biological matrices using internal standards.

Protocol 1: Benzodiazepine Analysis in Urine with Enzymatic Hydrolysis and SPE

This protocol is a composite based on common practices for the analysis of benzodiazepine metabolites in urine.[6][8]

1. Sample Preparation:

• To 0.5 mL of urine, add 75 µL of a deuterated internal standard mix.
• Add 250 µL of β-glucuronidase solution.
• Vortex the sample and incubate at 57-60°C for 2-6 hours.
• Cool the sample to room temperature and centrifuge.

2. Solid-Phase Extraction (SPE):

• Condition a mixed-mode SPE cartridge.
• Load the supernatant from the hydrolyzed sample onto the cartridge.
• Wash the cartridge with appropriate solvents (e.g., 0.02 N HCl, 20% methanol).
• Elute the analytes with an appropriate solvent mixture (e.g., ethyl acetate (B1210297) with 2% ammonium (B1175870) hydroxide).

3. Final Processing:

• Evaporate the eluate to dryness under a stream of nitrogen.
• Reconstitute the residue in a suitable volume of the initial mobile phase.
• Inject an aliquot into the LC-MS/MS system.

Protocol 2: Benzodiazepine Analysis in Blood/Serum with LLE or Protein Precipitation

This protocol outlines common procedures for extracting benzodiazepines from blood or serum samples.[2][7]

1. Sample Preparation (Protein Precipitation):

• To 1 mL of whole blood, add 1 mL of acetonitrile (B52724).
• Add 100 µL of the deuterated internal standard mix.
• Vortex and centrifuge the sample.
• Transfer the supernatant for further processing or direct injection.

2. Sample Preparation (Liquid-Liquid Extraction - LLE):

• To 200 µL of serum containing the internal standard, add an appropriate extraction solvent (e.g., ethyl acetate).
• Vortex thoroughly to ensure complete extraction.
• Centrifuge to separate the organic and aqueous layers.
• Transfer the organic layer to a clean tube.
• Evaporate the solvent to dryness.
• Reconstitute the residue in the mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic separation is typically performed on a C18 column with a gradient elution using a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).
• Detection is achieved using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Visualizing the Workflow

Caption: Experimental workflow for benzodiazepine analysis using a deuterated internal standard.

Caption: Logical relationship of internal standard choice to quantification reliability.

Conclusion

The choice between deuterated and non-deuterated internal standards for benzodiazepine analysis has significant implications for data quality. While a well-chosen structural analog can provide acceptable performance, the evidence strongly supports the superiority of deuterated internal standards. Their ability to co-elute with the analyte and experience identical matrix effects leads to more accurate and precise quantification. For researchers, scientists, and drug development professionals seeking the highest level of confidence in their analytical results, deuterated internal standards represent the gold standard and a worthwhile investment for robust and reliable bioanalytical methods.

References

• 1. ovid.com [ovid.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. brjac.com.br [brjac.com.br]
• 8. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Safe Disposal of Pyrazolam-d7: A Guide for Laboratory Professionals

Researchers and drug development professionals handling Pyrazolam-d7 must adhere to strict safety and disposal protocols due to its chemical properties and the hazards associated with its common solvent, acetonitrile. This guide provides essential, step-by-step procedures for the safe disposal of Pyrazolam-d7, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Quantitative Data on Pyrazolam-d7 Solution

Pyrazolam-d7 is often supplied as a solution. The following table summarizes the typical concentration provided by chemical suppliers.

Compound	Concentration	Solvent
Pyrazolam-d7	1 mg/ml	Acetonitrile

This concentration is a key factor in assessing the risk and determining the appropriate disposal route, as the primary hazard is often associated with the solvent.

Disposal Protocol for Pyrazolam-d7 in Acetonitrile

The disposal of Pyrazolam-d7, particularly when dissolved in acetonitrile, must be managed as a hazardous chemical waste stream. Acetonitrile is a highly flammable liquid and is harmful if swallowed, in contact with skin, or if inhaled[1].

Step 1: Personal Protective Equipment (PPE)

Before handling Pyrazolam-d7 waste, ensure you are wearing appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety goggles or a face shield.

• Lab Coat: A flame-resistant lab coat is recommended.

Step 2: Waste Collection

• Collect all waste containing Pyrazolam-d7, including unused solutions, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and properly labeled hazardous waste container.

• The container must be compatible with acetonitrile, typically a high-density polyethylene (B3416737) (HDPE) or glass container.

• The container lid should be securely fastened when not in use.

Step 3: Waste Labeling

• Clearly label the waste container with "Hazardous Waste," the full chemical name "Pyrazolam-d7 in Acetonitrile," and the associated hazard pictograms (e.g., flammable, toxic).

Step 4: Storage of Waste

• Store the waste container in a designated, well-ventilated, and cool area, away from sources of ignition such as heat, sparks, and open flames[1].

• Ensure the storage area is compliant with institutional and local regulations for hazardous waste storage.

Step 5: Final Disposal

• The disposal of the collected waste must be handled by a licensed chemical waste disposal company. Do not discharge to sewer systems[2].

• The material may be disposed of through controlled incineration with flue gas scrubbing[2].

• Follow your institution's specific procedures for arranging the pickup and disposal of chemical waste.

Contaminated Packaging:

• Empty containers that held the Pyrazolam-d7 solution should be triple-rinsed with a suitable solvent (e.g., methanol (B129727) or ethanol). The rinsate should be collected as hazardous waste.

• After rinsing, the packaging can be punctured to render it unusable for other purposes and then disposed of in accordance with local regulations, which may include recycling or disposal in a sanitary landfill[2].

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Pyrazolam-d7 waste in a laboratory setting.

Caption: Workflow for the safe disposal of Pyrazolam-d7.

This comprehensive approach to the disposal of Pyrazolam-d7 ensures that all safety and environmental considerations are met, fostering a secure research environment. Always consult your institution's specific safety data sheets and disposal guidelines.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Pyrazolam-d7

Essential Safety and Handling of Pyrazolam-d7

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the handling of Pyrazolam-d7, a deuterated analog of Pyrazolam, which is categorized as a benzodiazepine.[1] The following procedures are based on established safety protocols for hazardous chemicals and are intended to supplement, not replace, institutional and regulatory guidelines.

Health Hazard Information

Pyrazolam-d7 is intended for research and forensic applications and is not for human or veterinary use.[1] It is typically supplied as a 1 mg/ml solution in acetonitrile.[1] The primary hazards are associated with the solvent, acetonitrile, which is a highly flammable liquid and vapor.[2] It is harmful if swallowed, in contact with skin, or if inhaled, and it causes serious eye irritation.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the required PPE for handling Pyrazolam-d7.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Must be inspected prior to use. For activities with a risk of splashing, consider double glooving. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[3]
Body Protection	Protective clothing	Fire/flame resistant and impervious clothing.[3] A disposable gown made of lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting elastic or knit cuffs is recommended.[4]
Eye/Face Protection	Safety goggles/Face shield	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3] A face shield may be necessary for splash protection.
Respiratory Protection	Ventilated area/Respirator	Work should be conducted in a well-ventilated area, preferably in a chemical fume hood to prevent the formation of aerosols.[2][3] If ventilation is inadequate, a NIOSH-approved respirator may be required.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risk. The following procedure outlines the steps for safely handling Pyrazolam-d7 in a laboratory setting.

1. Preparation and Pre-Handling:

• Ensure a well-ventilated workspace, preferably a certified chemical fume hood.[2][3]
• Assemble all necessary materials, including Pyrazolam-d7, solvents, consumables, and waste containers, inside the fume hood.
• Inspect all PPE for integrity before donning.
• Don PPE in the following order: gown, then gloves (if double-gloving, one pair under the cuff and one over), followed by eye and face protection.[4]

2. Handling and Experimentation:

• Conduct all manipulations of Pyrazolam-d7 within the fume hood.
• Use non-sparking tools and explosion-proof equipment due to the flammability of acetonitrile.[2][3]
• Ground/bond the container and receiving equipment to prevent static discharge.[2]
• Avoid direct contact with the solution.
• Keep the container tightly sealed when not in use.[2]
• Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling and Decontamination:

• Upon completion of work, ensure all containers of Pyrazolam-d7 are securely sealed and properly labeled.
• Decontaminate the work surface with an appropriate cleaning agent.
• Doff PPE in a manner that avoids contaminating yourself. Remove gloves first, followed by face/eye protection, and then the gown.
• Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan

Proper disposal of Pyrazolam-d7 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All materials that have come into contact with Pyrazolam-d7, including empty containers, used gloves, and other contaminated consumables, must be treated as hazardous waste.

• Waste Collection:

  • Collect liquid waste in a designated, labeled, and sealed container.

  • Collect solid waste, such as used gloves and paper towels, in a separate, clearly labeled hazardous waste bag or container.

• Disposal Method:

  • Pyrazolam-d7 must not be disposed of with household garbage or allowed to reach the sewage system.[2]

  • Disposal must be carried out in accordance with local, regional, national, and international regulations.[2]

  • The recommended method of disposal is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

  • Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to render it unusable before disposal in a sanitary landfill.[3]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

• Eye Contact: Immediately rinse the eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation persists, seek medical advice.[2]

• Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or shower.[2]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If required, provide artificial respiration. Keep the patient warm and consult a doctor if symptoms persist.[2]

• Ingestion: Immediately call a poison center or doctor. Rinse the mouth.[2]

• Spill: Evacuate the area. Wear appropriate PPE and prevent the spill from entering drains. Collect the spillage using non-sparking tools and place it in a suitable container for disposal.[3]

Visual Workflow for Handling Pyrazolam-d7

The following diagram illustrates the key stages of the operational and disposal plan for Pyrazolam-d7.

Caption: Workflow for the safe handling and disposal of Pyrazolam-d7.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]